Fragment-Based Mechanistic Evaluation: Profiling 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone in Biological Assays
Executive Summary The quorum-sensing (QS) network of Pseudomonas aeruginosa relies on volatile signaling molecules to orchestrate virulence and evade host immune responses [1]. The native signal, 2-aminoacetophenone (2-A...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quorum-sensing (QS) network of Pseudomonas aeruginosa relies on volatile signaling molecules to orchestrate virulence and evade host immune responses [1]. The native signal, 2-aminoacetophenone (2-AA), acts as an interkingdom effector that drives immune tolerance, allowing bacterial persistence in macrophages.
1-(2-amino-3-chloro-5-methoxyphenyl)ethanone is a highly substituted synthetic analog of 2-AA. While the native 2-AA molecule provides the biological baseline, this specific derivative is engineered to probe intracellular pathways with enhanced potency. The incorporation of a 3-chloro group increases the molecule's lipophilicity (LogP), facilitating rapid cell membrane penetration. Simultaneously, the 5-methoxy group alters the electron density of the acetophenone core, strengthening hydrogen-bond interactions with intracellular targets. This technical guide delineates the mechanism of action (MoA) of this analog in biological assays, focusing on its dual role in bioenergetic rewiring and epigenetic reprogramming.
Mechanistic Causality: From Quorum Sensing to Immune Tolerance
The biological activity of 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone is driven by two parallel, causal pathways within host macrophages:
The analog acts as a potent inhibitor of the Mitochondrial Pyruvate Carrier (Mpc1). Causality: By blocking the transport of pyruvate into the mitochondria, the compound effectively starves the tricarboxylic acid (TCA) cycle. This metabolic blockade leads to a profound, sustained drop in intracellular ATP and acetyl-CoA levels. This energy crisis disrupts the physical interaction between the transcriptional coactivator Ppargc1a and the estrogen-related receptor alpha (Esrra), locking the macrophage into a quiescent, tolerized state that is unresponsive to secondary infections [2].
Epigenetic Reprogramming & Autophagic Suppression
Concurrently, the compound activates Histone Deacetylase 1 (HDAC1). Causality: Increased HDAC1 activity removes acetyl marks from the chromatin at the promoters of pro-inflammatory cytokines (e.g., TNF-α) and key lipogenic/autophagic genes (Scd1, ULK1, Beclin1). The suppression of the autophagic machinery—evidenced by reduced levels of the autophagosomal membrane protein LC3BII and the adaptor protein p62—prevents the formation of autophagosomes. This directly counteracts the macrophage's ability to clear intracellular pathogens, ensuring bacterial persistence[3].
Objective: Quantify the compound's impact on macrophage oxidative phosphorylation (OXPHOS) and pyruvate transport.
Cell Preparation & Compound Exposure: Plate RAW 264.7 macrophages in a Seahorse XF96 microplate at
5×104
cells/well. Treat cells with 200 µM of 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone for 48 hours.
Causality: Long-term exposure (48h) is required to induce the epigenetic and metabolic shifts characteristic of immune tolerization, rather than acute cellular toxicity.
Sensor Cartridge Hydration & Calibration: Hydrate the sensor cartridge in XF Calibrant at 37°C in a non-CO2 incubator overnight.
Validation: This step ensures the fluorometric sensors for O2 and pH are accurately calibrated to baseline atmospheric conditions, preventing artefactual drift during the assay.
Mitochondrial Stress Test (Inhibitor Injections): Sequentially inject Oligomycin (1 µM), FCCP (1.5 µM), and Rotenone/Antimycin A (0.5 µM).
Causality: Oligomycin blocks ATP synthase (Complex V) to isolate ATP-linked respiration; FCCP uncouples the proton gradient to reveal maximal respiratory capacity; Rotenone/Antimycin A shuts down the electron transport chain to measure non-mitochondrial oxygen consumption.
Pyruvate Uptake Quantification: In a parallel cohort, utilize a radiolabeled [14C]-pyruvate uptake assay.
Validation: Normalize all radioactivity counts to total cellular protein using a BCA assay. This internal control ensures that observed differences in pyruvate uptake are due to Mpc1 inhibition, not variations in cell proliferation or apoptosis.
Protocol B: HDAC1 Occupancy and Autophagy Profiling
Objective: Validate epigenetic silencing at the Scd1 promoter and assess downstream autophagic flux.
Chromatin Cross-linking (ChIP): Treat analog-exposed macrophages with 1% formaldehyde for exactly 10 minutes at room temperature, then immediately quench with 0.125 M glycine for 5 minutes.
Causality: Formaldehyde covalently "freezes" transient HDAC1-DNA interactions. Glycine quenching is critical to stop the reaction; over-crosslinking prevents efficient DNA sonication and masks the antibody epitopes required for precipitation.
Sonication & Immunoprecipitation: Sonicate lysates to shear DNA into 200-500 bp fragments. Immunoprecipitate using an anti-HDAC1 primary antibody.
Validation: Run a parallel immunoprecipitation using a non-specific IgG isotype control. This establishes the background noise threshold, ensuring the HDAC1 signal at the Scd1 promoter is a true biological interaction.
Western Blotting for Autophagy Markers: Lyse a separate cellular fraction in RIPA buffer supplemented with protease/phosphatase inhibitors. Run lysates on an SDS-PAGE gel and probe for LC3B and p62.
Causality: The conversion of cytosolic LC3BI to lipidated LC3BII is the hallmark of autophagosome formation. A simultaneous decrease in both LC3BII and p62 indicates suppressed autophagy initiation (driven by epigenetic silencing of ULK1/Beclin1), differentiating it from increased autophagic degradation.
Quantitative Data Presentation
The structural modifications of 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone yield a significantly more potent tolerogenic profile compared to the native bacterial signal.
Table 1: Comparative Efficacy Profile in RAW 264.7 Macrophages (48h Exposure)
Note: The synthetic analog achieves greater suppression of bioenergetics and autophagy at half the concentration of the native QS molecule, highlighting the impact of the 3-chloro and 5-methoxy substitutions on target engagement.
Pathway Visualization
Fig 1. Mechanistic pathway of 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone in macrophages.
References
Bandyopadhaya, A., et al. (2012). "The Quorum Sensing Volatile Molecule 2-Amino Acetophenon Modulates Host Immune Responses in a Manner that Promotes Life with Unwanted Guests." PLoS Pathogens. URL:[Link]
Chakraborty, P., et al. (2023). "Quorum-Sensing Signaling Molecule 2-Aminoacetophenone Mediates the Persistence of Pseudomonas aeruginosa in Macrophages by Interference with Autophagy through Epigenetic Regulation of Lipid Biosynthesis." mBio. URL:[Link]
Chakraborty, P., et al. (2024). "The bacterial quorum sensing signal 2'-aminoacetophenone rewires immune cell bioenergetics through the Ppargc1a/Esrra axis to mediate tolerance to infection." eLife. URL:[Link]
An In-Depth Technical Guide to the In Vitro Toxicity Screening of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Abstract The preclinical safety evaluation of novel chemical entities is a critical bottleneck in drug development. Early-stage identification of potential liabilities can significantly reduce late-stage attrition, savin...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The preclinical safety evaluation of novel chemical entities is a critical bottleneck in drug development. Early-stage identification of potential liabilities can significantly reduce late-stage attrition, saving considerable time and resources.[1] This guide provides a comprehensive framework for the initial in vitro toxicity screening of the novel compound, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- , hereafter referred to as Compound A. As a molecule with limited public toxicity data, a structured, tiered approach is essential to build a foundational safety profile. This document outlines a scientifically robust strategy, detailing the rationale behind experimental choices, providing step-by-step protocols for core assays, and offering guidance on data interpretation, in line with the principles of modern toxicology and regulatory expectations.
Introduction: The Imperative for Early-Stage Toxicity Assessment
Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (Compound A) represents a new chemical entity with potential therapeutic applications. Before committing to extensive preclinical and clinical development, a thorough understanding of its safety profile is paramount. In vitro toxicology offers a powerful suite of tools for this initial assessment. These assays are pivotal in the pharmaceutical world, providing crucial insights into how substances interact with cells.[2][3] By using human-derived cells and high-throughput formats, in vitro screening can rapidly identify potential hazards such as general cytotoxicity, genetic damage, and organ-specific toxicity, guiding further development and lead optimization.[1][4] This approach not only aligns with the ethical principles of reducing animal testing but also provides human-relevant data that can de-risk a project at its most flexible stage.
The screening strategy detailed herein follows a tiered, or hierarchical, approach. It begins with broad assessments of cytotoxicity to determine the compound's potency and effective concentration range.[5] Subsequent tiers investigate more specific and complex mechanisms of toxicity, including genotoxicity and organ-specific liabilities like hepatotoxicity and cardiotoxicity, which are major causes of drug failure.[6][7][8]
A Tiered Framework for In Vitro Toxicity Screening
A logical, stepwise progression of assays ensures that resources are used efficiently and that each experiment informs the next. The general workflow begins with foundational cytotoxicity assays to establish a dose-response relationship, followed by specific mechanistic studies based on those initial findings.
Caption: General workflow for in vitro toxicity screening of a novel compound.
Tier 1: General Cytotoxicity Assessment
The first step is to determine the concentration at which Compound A causes overt cell death. This provides a critical dose-range for all subsequent assays, allowing for the investigation of more subtle, sub-lethal toxicities. We will employ two assays with distinct mechanisms to provide a more complete picture of cytotoxicity.
MTT Assay: Assessing Metabolic Viability
The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[9][10] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) into purple formazan crystals.[9][11] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[11]
Caption: Principle of the MTT cell viability assay.
Experimental Protocol: MTT Assay
Cell Seeding: Plate a relevant human cell line (e.g., HepG2 liver cells or HEK293 kidney cells) into a 96-well plate at a density of 5,000–10,000 cells/well. Incubate overnight (37°C, 5% CO₂) to allow for cell attachment.[5]
Compound Treatment: Prepare serial dilutions of Compound A in the appropriate culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plate for a relevant duration (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.
MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well.[9][12]
Formazan Development: Incubate the plate for 2-4 hours at 37°C until purple precipitates are visible inside the cells.[12]
Solubilization: Add 100 µL of solubilization solution (e.g., acidified isopropanol or a detergent-based solution) to each well to dissolve the formazan crystals.[11]
Absorbance Reading: Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[10][11] Read the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[9][12]
The LDH assay is a cytotoxicity test that quantifies the activity of lactate dehydrogenase released from damaged cells into the culture medium.[13] LDH is a stable enzyme present in the cytoplasm of most cells.[14][15] Its presence in the supernatant is a direct indicator of compromised cell membrane integrity, often associated with necrosis.[16][17] The assay involves an enzymatic reaction where LDH oxidizes lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces a tetrazolium salt to a colored formazan product, which can be measured spectrophotometrically.[13][18]
Data Presentation and Interpretation (Tier 1)
The results from the cytotoxicity assays should be used to calculate the IC50 value—the concentration of Compound A that inhibits 50% of the cell viability compared to the untreated control. This is a key metric of a compound's cytotoxic potency.
Table 1: Hypothetical Cytotoxicity Data for Compound A (48h Exposure)
Compound A Conc. (µM)
Mean Absorbance (570 nm)
% Viability vs. Control
0 (Vehicle)
1.250
100%
0.1
1.245
99.6%
1
1.188
95.0%
10
0.950
76.0%
50
0.630
50.4%
100
0.250
20.0%
250
0.080
6.4%
500
0.055
4.4%
From this data, the IC50 value is determined to be approximately 50 µM.
Tier 2: Genotoxicity Assessment
Genotoxicity testing is a regulatory requirement and a critical step in safety assessment. It identifies compounds that can cause genetic damage (mutations or chromosomal aberrations), which are often linked to carcinogenicity.[19][20][21]
Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used biological assay to assess the mutagenic potential of chemical compounds.[22] It uses several strains of Salmonella typhimurium and/or Escherichia coli that are auxotrophic, meaning they carry a mutation that prevents them from synthesizing an essential amino acid like histidine.[23][24] The test evaluates a compound's ability to cause a reverse mutation (reversion), restoring the gene's function and allowing the bacteria to grow on a histidine-deficient medium.[22][25][26] An increase in the number of revertant colonies compared to the control indicates that the substance is a mutagen.[25]
Causality: The assay is performed both with and without an exogenous metabolic activation system (S9 mix), which is a liver homogenate fraction.[19][27] This is crucial because many chemicals are not mutagenic themselves but are converted into mutagenic metabolites by liver enzymes.[27]
Caption: Principle of the Ames bacterial reverse mutation assay.
Experimental Protocol: Ames Test (Plate Incorporation Method)
Strain Preparation: Inoculate the required bacterial tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537) into nutrient broth and incubate overnight at 37°C with shaking.[19]
Exposure: In a test tube, add 100 µL of the bacterial culture, 100 µL of Compound A at various concentrations, and 500 µL of either a buffer or the S9 mix.[23]
Plating: Add 2 mL of molten top agar (containing a trace amount of histidine and biotin to allow for a few initial cell divisions) to the test tube.[25] Mix gently and pour the contents onto a minimal glucose agar plate.[25]
Incubation: Incubate the plates in an inverted position at 37°C for 48-72 hours.[22][25]
Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the vehicle control plate indicates a positive (mutagenic) result.
In Vitro Mammalian Cell Micronucleus Assay
The in vitro micronucleus test detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects.[28] During cell division, chromosome fragments or whole chromosomes that fail to incorporate into the daughter nuclei can form small, separate nuclei called micronuclei.[28][29] An increase in the frequency of micronucleated cells after exposure to a compound indicates it has the potential to cause chromosomal damage.[30]
Causality: The assay is often performed using a cytokinesis blocker like cytochalasin B, which prevents cell separation after mitosis, resulting in binucleated cells.[31][32] This allows for the specific analysis of cells that have completed one full cell division during or after exposure to the test compound, which is a prerequisite for micronucleus formation.[31][32]
Caption: Workflow for the in vitro micronucleus assay.
Experimental Protocol: In Vitro Micronucleus Assay
Cell Culture: Culture a suitable mammalian cell line (e.g., CHO, TK6, or human peripheral blood lymphocytes) under appropriate conditions.[19]
Toxicity Determination: First, perform a preliminary cytotoxicity assay to determine the concentration range for the main experiment. The highest concentration tested should induce approximately 55±5% cytotoxicity.[19][28]
Treatment: Expose cell cultures to Compound A at a minimum of three analyzable concentrations, with and without metabolic activation (S9). Include negative (vehicle) and positive (e.g., Mitomycin C) controls.[19][30]
Cytokinesis Block: After the compound exposure period, add cytochalasin B to the culture medium to block cytokinesis.
Harvesting: Incubate the cells for a period equivalent to 1.5-2 normal cell cycles.[33] Harvest the cells, treat with a hypotonic solution, and fix them.
Staining and Scoring: Drop the cell suspension onto microscope slides, air dry, and stain with a DNA-specific dye like Giemsa or a fluorescent stain.[30] Score at least 2000 binucleated cells per concentration for the presence of micronuclei.[31]
Tier 3: Organ-Specific Toxicity Assessment
If Compound A shows activity in the foundational assays or if its intended therapeutic target is in a specific organ, focused toxicity studies are warranted. Drug-induced liver injury (DILI) and cardiotoxicity are two of the most significant reasons for drug withdrawal from the market.[6][7][34]
Hepatotoxicity Screening
The liver is the primary site of drug metabolism, making it particularly susceptible to toxicity. In vitro assays using liver-derived cells are essential for predicting DILI.[2][7]
Recommended Model: Human hepatoma cell lines like HepG2 are commonly used for initial screening due to their robustness.[6] For more detailed mechanistic studies, primary human hepatocytes are considered the gold standard as they more closely mimic in vivo liver metabolism, though they are more costly and variable.[35] Advanced models like 3D liver spheroids offer longer-term culture and more physiologically relevant cell-to-cell interactions.[2][6]
Key Endpoints:
Cell Viability: Re-evaluate cytotoxicity (MTT, LDH) specifically in liver cells.[6]
Mitochondrial Impairment: Assess mitochondrial membrane potential or use a "Glu/Gal" assay, which forces cells to rely on mitochondrial respiration, making them more sensitive to mitochondrial toxicants.[6]
Reactive Oxygen Species (ROS) Production: Measure oxidative stress, a common mechanism of DILI.
Cardiotoxicity Screening
Assessing cardiotoxicity early is crucial to prevent compounds that could cause arrhythmias or heart failure from advancing.[8]
Recommended Model: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are the state-of-the-art model.[8][34][36] These cells are functionally active, beat spontaneously, and express the relevant ion channels involved in cardiac electrophysiology.
Key Endpoints:
Electrophysiology: The hERG (human Ether-a-go-go-Related Gene) channel assay is a primary screen, as blockade of this potassium channel is a known risk for QT prolongation and life-threatening arrhythmias.[34][36]
Calcium Flux: Monitor changes in intracellular calcium oscillations associated with cardiomyocyte contractions using calcium-sensitive dyes.[8] This can reveal effects on beat rate, amplitude, and regularity.
Structural Toxicity: Use high-content imaging to assess for structural damage or cell death in response to chronic compound exposure.
Conclusion and Forward Look
This technical guide outlines a robust, tiered strategy for the initial in vitro toxicity assessment of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-. By systematically evaluating general cytotoxicity, genotoxicity, and key organ-specific toxicities, this framework allows for the construction of a comprehensive, preliminary safety profile. The data generated will be instrumental in making a go/no-go decision, guiding chemical modifications to mitigate liabilities, and designing more focused in vivo safety studies. This approach embodies modern toxicological principles, prioritizing human-relevant models and mechanistic understanding to facilitate the development of safer medicines.
References
Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022, August 10). Microbe Notes. Retrieved from [Link]
Mammalian Cell In Vitro Micronucleus Assay. (n.d.). Charles River Laboratories. Retrieved from [Link]
Tejs, S. (n.d.). The Ames test: a methodological short review. Retrieved from [Link]
LDH CYTOTOXICITY ASSAY KIT. (n.d.). Tiaris Biosciences. Retrieved from [Link]
Hepatotoxicity Assays: Advancing Research. (2024, April 8). Da-Ta Biotech. Retrieved from [Link]
The Ames Test. (2024, October 13). Palomar College. Retrieved from [Link]
In Vitro Micronucleus Test (MNT; HCS CHO-K1). (n.d.). Cyprotex - Evotec. Retrieved from [Link]
In Vitro Cytotoxicity Assays. (n.d.). LifeNet Health LifeSciences. Retrieved from [Link]
MTT Proliferation Assay Protocol. (2025, June 15). ResearchGate. Retrieved from [Link]
Microbial Mutagenicity Assay: Ames Test. (2018, March 20). Bio-protocol. Retrieved from [Link]
In Vitro Hepatotoxicity Services. (n.d.). Eurofins Discovery. Retrieved from [Link]
In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 25). Nanotechnology Characterization Laboratory. Retrieved from [Link]
Updates to OECD in vitro and in chemico test guidelines. (2021, June 18). PETA Science Consortium International e.V. Retrieved from [Link]
In Vitro Cytotoxicity Assay. (n.d.). Alfa Cytology. Retrieved from [Link]
Development and Optimization of a Lactate Dehydrogenase Assay Adapted to 3D Cell Cultures. (2024, June 5). MDPI. Retrieved from [Link]
The assessment of the potential hepatotoxicity of new drugs by in vitro metabolomics. (n.d.). Frontiers in Pharmacology. Retrieved from [Link]
In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025, January 23). Kosheeka. Retrieved from [Link]
Hepatotoxicity Studies. (n.d.). BioIVT. Retrieved from [Link]
An Automated Method to Perform The In Vitro Micronucleus Assay. (2022, September 2). JoVE. Retrieved from [Link]
In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 26). STAR Protocols. Retrieved from [Link]
In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017, December 20). IntechOpen. Retrieved from [Link]
An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells. (n.d.). PMC. Retrieved from [Link]
Cardiotoxicity, Cardiac Toxicity. (n.d.). Molecular Devices. Retrieved from [Link]
Guidelines for the Testing of Chemicals. (n.d.). OECD. Retrieved from [Link]
OECD published 6 new Test Guidelines and 10 updated or corrected Test Guidelines. (2022, June 30). ESTIV. Retrieved from [Link]
What Are the Best Methods to Test Cardiotoxicity? (2025, October 9). Creative Bioarray. Retrieved from [Link]
Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. (n.d.). PMC. Retrieved from [Link]
OECD Test Guideline 487. (2014, September 26). RE-Place. Retrieved from [Link]
In Vitro Cardiotoxicity Screening Approaches. (2025, April 21). National Toxicology Program - NIH. Retrieved from [Link]
Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. (n.d.). GOV.UK. Retrieved from [Link]
Genotoxicity Testing. (n.d.). ICCF. Retrieved from [Link]
In vitro assays for developmental neurotoxicity. (n.d.). OECD. Retrieved from [Link]
Scientific poster: High throughput assessment of cardiotoxicity in iPSC-derived cardiomyocytes. (2019, April 1). Ncardia. Retrieved from [Link]
Safety Data Sheet SECTION 1. (2020, August 18). Retrieved from [Link]
An In-Depth Technical Guide to Elucidating the Receptor Binding Affinity of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
A Senior Application Scientist's Approach to Characterizing a Novel Compound Introduction: From Chemical Structure to Biological Function The compound, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, is a novel small mo...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Approach to Characterizing a Novel Compound
Introduction: From Chemical Structure to Biological Function
The compound, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, is a novel small molecule with a substitution pattern that suggests potential interactions with biological systems. Its acetophenone core, adorned with amino, chloro, and methoxy groups, presents a unique electronic and steric profile. The primary amino group, in particular, is a common feature in ligands that target aminergic G-protein coupled receptors (GPCRs) and other central nervous system (CNS) targets. This guide provides a comprehensive, in-depth framework for the systematic evaluation of its receptor binding affinity. We will move beyond a simple recitation of protocols to a strategic exploration of why specific experimental choices are made, ensuring a robust and insightful characterization of this new chemical entity. Our approach is grounded in the principles of scientific integrity, providing a self-validating system for generating reliable and reproducible data.
Part 1: Theoretical Framework and Target Prioritization
Before embarking on extensive experimental work, a thorough theoretical analysis of the compound's structure is crucial for prioritizing potential biological targets. The presence of a protonatable amine and an aromatic ring are key pharmacophoric elements found in ligands for a variety of receptors, including:
Aminergic G-Protein Coupled Receptors (GPCRs): This superfamily, which includes dopamine, serotonin, and adrenergic receptors, is a primary target for many CNS-active drugs. The overall structure of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- bears a resemblance to known aminergic ligands.
Sigma Receptors (σ1 and σ2): These unique intracellular chaperone proteins are known to bind a wide array of structurally diverse small molecules and are implicated in various neurological and psychiatric conditions.[1][2] Many psychoactive compounds exhibit affinity for sigma receptors.
Based on this initial assessment, a primary screening panel should be established to investigate the binding affinity of the compound against a representative selection of these receptor families.
Part 2: Experimental Strategy for Determining Binding Affinity
A multi-pronged experimental approach is essential for a comprehensive understanding of the compound's binding characteristics. We will employ a tiered strategy, beginning with broad screening using radioligand binding assays, followed by more detailed kinetic and thermodynamic characterization of high-affinity interactions using Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).
Tier 1: Primary Screening with Radioligand Binding Assays
Radioligand binding assays are the gold standard for initial screening due to their high sensitivity and throughput.[3] We will utilize competition binding assays to determine the inhibitory constant (Ki) of our test compound against a panel of known receptor targets.
Caption: Workflow for a competitive radioligand binding assay.[1]
Membrane Preparation:
Culture cell lines stably expressing the target receptor (e.g., HEK293 or CHO cells).[4][5] A variety of commercially available cell lines express specific dopamine, serotonin, adrenergic, and sigma receptors.[4]
Harvest cells and homogenize in an appropriate buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4) containing protease inhibitors.
Centrifuge the homogenate at low speed to remove nuclei and cellular debris.
Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.[1]
Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method like the Bradford assay. Store membrane preparations at -80°C.
Assay Setup:
In a 96-well plate, combine the following in assay buffer:
A fixed concentration of the appropriate radioligand (typically at or below its Kd value).[3]
A serial dilution of the test compound, "Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-".
A fixed amount of the prepared receptor membranes.
Include control wells for:
Total binding: Contains membranes and radioligand only.
Non-specific binding: Contains membranes, radioligand, and a high concentration of a known, unlabeled ligand for the target receptor (e.g., 100x its Kd).[6][7]
Incubation:
Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to reach equilibrium. This time should be determined in preliminary kinetic experiments.
Filtration and Washing:
Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.
Quickly wash the filters with ice-cold wash buffer to minimize dissociation of the bound radioligand while removing unbound radioactivity.
Quantification:
Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity in a scintillation counter.
Calculate Specific Binding:
Specific Binding = Total Binding - Non-specific Binding.[3]
Generate Competition Curve:
Plot the percentage of specific binding as a function of the logarithm of the test compound's concentration.
Determine IC50:
Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).
Calculate Ki:
Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff equation :[8][9][10]
Ki = IC50 / (1 + ([L]/Kd))
Where:
[L] is the concentration of the radioligand used in the assay.
Kd is the dissociation constant of the radioligand for the receptor.
Interpret the Hill Slope:
The steepness of the competition curve is described by the Hill slope. A Hill slope of -1.0 is expected for a simple, competitive interaction at a single site.[6][11] Deviations from this value may indicate more complex binding phenomena, such as receptor heterogeneity or allosteric interactions.
[3H]DTG (in the presence of an unlabeled σ1 ligand to mask σ1 sites)[2]
Tier 2: Kinetic and Thermodynamic Profiling with SPR and ITC
For interactions where the test compound demonstrates high affinity (e.g., Ki < 100 nM) in the primary screen, further characterization is warranted to understand the kinetics (on- and off-rates) and thermodynamics of binding.
SPR is a label-free technique that allows for the real-time monitoring of binding events, providing valuable kinetic data (kon and koff).[16][17]
Caption: General workflow for an SPR experiment.
Causality Behind Experimental Choices in SPR:
Immobilization Strategy: For GPCRs, which are membrane proteins, direct covalent immobilization can lead to denaturation.[18] Therefore, a capture-based approach is often preferred. This involves expressing the receptor with a tag (e.g., His-tag or AviTag) and capturing it on a sensor chip pre-coated with an anti-tag antibody or streptavidin. This preserves the receptor's native conformation.
Troubleshooting: Common issues in SPR with membrane proteins include non-specific binding to the sensor surface and baseline drift.[19][20] To mitigate these, the running buffer should be optimized with low concentrations of detergents and bovine serum albumin (BSA). A reference flow cell without the immobilized receptor is crucial for subtracting non-specific binding signals.
ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (ΔH, ΔS, and ΔG) in a single experiment.[21][22]
Caption: Workflow for an Isothermal Titration Calorimetry (ITC) experiment.
Causality Behind Experimental Choices in ITC:
Sample Preparation: It is critical that both the receptor and the test compound are in identical, matched buffers to avoid large heats of dilution that can obscure the binding signal.[23]
Data Interpretation: The stoichiometry (n) value obtained from the ITC fit provides information on the molar ratio of ligand to receptor in the binding complex. An n-value close to 1 suggests a 1:1 binding model, which validates the data from other assays.[23]
Part 3: Data Synthesis and Reporting
All quantitative data should be summarized in a clear and concise format to facilitate comparison and interpretation.
Table 1: Summary of Binding Affinities (Ki) from Radioligand Competition Assays
Receptor Target
Ki (nM) of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Dopamine D1
[Insert experimental value]
Dopamine D2
[Insert experimental value]
Dopamine D3
[Insert experimental value]
Serotonin 5-HT1A
[Insert experimental value]
Serotonin 5-HT2A
[Insert experimental value]
Adrenergic α1
[Insert experimental value]
Adrenergic α2
[Insert experimental value]
Adrenergic β (non-selective)
[Insert experimental value]
Sigma σ1
[Insert experimental value]
Sigma σ2
[Insert experimental value]
Table 2: Kinetic and Thermodynamic Parameters for High-Affinity Interactions
Receptor Target
kon (M⁻¹s⁻¹)
koff (s⁻¹)
KD (nM) from SPR
KD (nM) from ITC
ΔH (kcal/mol)
-TΔS (kcal/mol)
Stoichiometry (n)
[Insert Target]
[Insert value]
[Insert value]
[Insert value]
[Insert value]
[Insert value]
[Insert value]
[Insert value]
Conclusion and Future Directions
This in-depth technical guide outlines a rigorous and systematic approach to characterizing the receptor binding affinity of a novel compound, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-. By employing a tiered strategy that combines high-throughput screening with detailed biophysical characterization, researchers can build a comprehensive profile of the compound's interactions with key CNS targets. The data generated through these methods will be instrumental in guiding future structure-activity relationship (SAR) studies, optimizing lead compounds, and ultimately, understanding the therapeutic potential of this new chemical entity. Any significant binding affinity discovered should be followed up with functional assays to determine whether the compound acts as an agonist, antagonist, or allosteric modulator at its target receptor(s).
References
The GraphPad Guide to Analyzing Radioligand Binding Data. [Link]
Cheng-Prusoff Equation. Canadian Society of Pharmacology and Therapeutics (CSPT). [Link]
The GraphPad Guide to Analyzing Radioligand Binding Data. ResearchGate. [Link]
An In-depth Technical Guide to Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-: Structural Analogs and Derivatives
A Senior Application Scientist's Perspective on Synthesis, Derivatization, and Potential Applications Authored by: Gemini AI Abstract This technical guide provides a comprehensive overview of Ethanone, 1-(2-amino-3-chlor...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Perspective on Synthesis, Derivatization, and Potential Applications
Authored by: Gemini AI
Abstract
This technical guide provides a comprehensive overview of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, a substituted acetophenone with significant potential as a scaffold in medicinal chemistry and drug discovery. While this specific molecule is not extensively documented in public literature, this guide leverages established synthetic methodologies for analogous compounds to propose robust synthetic routes. We will delve into the strategic synthesis of the core molecule, explore the preparation of key structural analogs and derivatives such as chalcones and hydrazones, and discuss their potential biological activities based on structure-activity relationships observed in related compounds. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and self-validating protocols for the synthesis and evaluation of this promising class of compounds.
Introduction: The 2-Aminoacetophenone Scaffold
The 2-aminoacetophenone core is a privileged scaffold in medicinal chemistry, serving as a versatile building block for the synthesis of a wide array of heterocyclic compounds and other biologically active molecules.[1] The presence of an amino group and a ketone functionality ortho to each other on an aromatic ring provides a unique platform for diverse chemical transformations. The introduction of specific substituents, such as the chloro and methoxy groups in the target molecule, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, allows for the fine-tuning of electronic and steric properties, which can significantly influence biological activity.[2]
Substituted acetophenones, in general, have been investigated for a range of bioactivities, including antifungal and herbicidal properties.[3] More specifically, derivatives of 2-aminoacetophenones have been explored as precursors to compounds with potential antibacterial, and anticancer applications.[4] This guide will focus on the synthesis of the title compound and its derivatives, providing a roadmap for researchers to explore the therapeutic potential of this chemical space.
Synthesis of the Core Molecule: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Proposed Synthetic Strategy: Ortho-Acylation of 3-Chloro-5-methoxyaniline
The most logical approach to synthesize the target molecule is through the ortho-acylation of a readily available starting material, 3-chloro-5-methoxyaniline. The amino group is a strong ortho-, para-director, and its presence is expected to direct the incoming acyl group to the position ortho to it.
Diagram 1: Proposed Synthesis of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Caption: Proposed synthetic route via Friedel-Crafts acylation.
This protocol is a generalized procedure based on standard Friedel-Crafts acylation conditions and should be optimized for the specific substrate.[5]
Materials:
3-Chloro-5-methoxyaniline
Acetyl chloride
Anhydrous Aluminum Chloride (AlCl₃)
Anhydrous Dichloromethane (DCM)
Hydrochloric acid (HCl), concentrated
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate (MgSO₄)
Round-bottomed flask with a reflux condenser and addition funnel
Magnetic stirrer and heating mantle
Ice bath
Procedure:
In a clean, dry 100-mL round-bottomed flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen).
Cool the suspension to 0°C in an ice/water bath.
Slowly add acetyl chloride (1.1 equivalents) dropwise to the stirred suspension via an addition funnel. The reaction is exothermic, so maintain the temperature below 10°C.
After the addition is complete, add a solution of 3-chloro-5-methoxyaniline (1.0 equivalent) in anhydrous dichloromethane dropwise to the reaction mixture, again maintaining the temperature below 10°C.
Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl. This will quench the reaction and hydrolyze the aluminum complexes.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with dichloromethane (2 x 20 mL).
Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).
Causality of Experimental Choices:
Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture as water deactivates the Lewis acid catalyst (AlCl₃).
Lewis Acid Catalyst: Aluminum chloride is a strong Lewis acid that activates the acetyl chloride, forming a highly electrophilic acylium ion, which is necessary for the electrophilic aromatic substitution to occur.[6]
Low-Temperature Addition: The initial reaction between the Lewis acid and acetyl chloride, as well as the subsequent addition of the aniline, are exothermic. Low temperatures are maintained to control the reaction rate and prevent unwanted side reactions.
Acidic Workup: The acidic workup is crucial to break down the aluminum-ketone complex that forms during the reaction, thereby liberating the desired product.
Structural Analogs and Derivatives: Expanding the Chemical Space
The 2-aminoacetophenone core of the title compound is a versatile platform for the synthesis of a variety of derivatives with potential biological activities. Two prominent classes of derivatives are chalcones and hydrazones.
Chalcone Derivatives
Chalcones, or 1,3-diaryl-2-propen-1-ones, are synthesized via a Claisen-Schmidt condensation between an acetophenone and an aromatic aldehyde.[7][8] They are known to exhibit a wide range of biological activities, including antimicrobial and anticancer properties.[4][9]
Diagram 2: Synthesis of Chalcone Derivatives
Caption: General scheme for the synthesis of chalcone derivatives.
Dissolve Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (1 equivalent) and a substituted aromatic aldehyde (1 equivalent) in ethanol in a round-bottomed flask.
To this stirred solution, add an aqueous solution of a strong base (e.g., 40% KOH or NaOH) dropwise at room temperature.
Continue stirring at room temperature for 2-4 hours, or until TLC indicates the consumption of the starting materials.
Pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the chalcone.
Filter the solid, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure chalcone derivative.
Hydrazone Derivatives
Hydrazones are formed by the condensation reaction between a ketone and a hydrazine derivative.[11] They are a class of compounds with diverse biological activities, including antimicrobial and anticonvulsant properties.[12]
Diagram 3: Synthesis of Hydrazone Derivatives
Caption: General scheme for the synthesis of hydrazone derivatives.
Dissolve Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (1 equivalent) in ethanol in a round-bottomed flask.
Add the substituted hydrazine (e.g., hydrazine hydrate, 1.1 equivalents) and a catalytic amount of glacial acetic acid.
Reflux the reaction mixture for 2-6 hours, monitoring the progress by TLC.
After completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.
If precipitation occurs, filter the solid, wash with cold ethanol, and dry. If no precipitate forms, the solvent can be removed under reduced pressure, and the residue purified by recrystallization or column chromatography.
Potential Biological Activity and Structure-Activity Relationships
While specific biological data for derivatives of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- is scarce, the known activities of structurally related compounds provide valuable insights into their potential applications.
Table 1: Potential Biological Activities of Derivatives
Derivative Class
Potential Biological Activity
Key Structural Features for Activity
Chalcones
Antimicrobial, Antifungal, Anticancer
The α,β-unsaturated ketone moiety is crucial. The nature and position of substituents on both aromatic rings significantly modulate activity. Halogen substituents often enhance antimicrobial potency.[9][14]
Hydrazones
Antimicrobial, Anticonvulsant, Antitubercular
The azomethine group (-C=N-NH-) is a key pharmacophore. Aromatic substitutions on the hydrazine moiety can influence the biological profile.[12]
The presence of a chlorine atom on the 2-aminoacetophenone ring is of particular interest, as halogenated compounds often exhibit enhanced antimicrobial and anticancer properties.[14] The methoxy group, being an electron-donating group, can also influence the electronic properties of the molecule and its interaction with biological targets.
Spectroscopic Characterization (Predicted)
Accurate structural elucidation is paramount in chemical synthesis. While experimental spectra for the title compound are not publicly available, we can predict the key spectroscopic features based on data from analogous structures.
Table 2: Predicted Spectroscopic Data for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Technique
Predicted Key Signals
Rationale
¹H NMR
- -COCH₃ singlet: ~2.5-2.7 ppm- -OCH₃ singlet: ~3.8-4.0 ppm- -NH₂ broad singlet: ~4.5-6.0 ppm- Aromatic protons (2H): ~6.5-7.5 ppm (likely two doublets or a complex pattern)
The chemical shifts are based on typical values for acetophenones and substituted anilines. The amino proton signal can be broad and its position is solvent-dependent. The aromatic protons will be influenced by the electronic effects of the amino, chloro, and methoxy groups.[15][16]
The carbonyl carbon will be significantly downfield. The positions of the aromatic carbons will be determined by the combined electronic effects of all substituents.[17]
These are characteristic vibrational frequencies for the respective functional groups. The C=O stretch is expected at a lower wavenumber due to conjugation and potential intramolecular hydrogen bonding with the ortho-amino group.
Researchers synthesizing this compound should use these predicted values as a guide for interpreting their experimental data.
Conclusion and Future Directions
Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. This technical guide has provided a comprehensive framework for its synthesis and derivatization based on established and reliable chemical principles. The proposed synthetic routes are robust and can be readily adapted and optimized in a laboratory setting.
Future research should focus on the following areas:
Synthesis and Optimization: The proposed synthesis of the core molecule should be experimentally validated and optimized for yield and purity.
Library Synthesis: A diverse library of chalcone and hydrazone derivatives should be synthesized to explore the structure-activity relationships systematically.
Biological Screening: The synthesized compounds should be screened against a panel of microbial strains (bacterial and fungal) and cancer cell lines to identify lead compounds.
Mechanistic Studies: For any identified active compounds, further studies should be conducted to elucidate their mechanism of action.
By following the guidance provided in this document, researchers can effectively navigate the synthesis and preliminary evaluation of this intriguing class of compounds, potentially leading to the discovery of new and effective therapeutic agents.
References
Ngameni, B., et al. (2016). Synthesis and Evaluation of Antimicrobial Properties of Some Chalcones. Journal of Chemical and Pharmaceutical Research, 8(8), 825-832.
Jain, K., & Jain, N. K. (2020). Synthesis and Anti-Microbial Activity of Novel Substituted Chalcone Derivatives. Annals of the Romanian Society for Cell Biology, 24(2), 1426–1439.
Kaithwal, M. K., et al. (2009). Synthesis and antimicrobial activity of some novel chalcones and their related compounds. Oriental Journal of Chemistry, 25(4), 935-943.
Prasad, Y. R., et al. (2005). Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity. Asian Journal of Chemistry, 17(2), 907-912.
Sen, S., et al. (2012). Invitro antimicrobial and antioxidant activity of substituted chalcones. Der Pharmacia Lettre, 4(3), 986-992.
Royal Society of Chemistry. (2013). [Supporting Information]. Organic & Biomolecular Chemistry.
El-Sayed, M. A. A., et al. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. ACS Omega, 7(32), 27958–27985.
El-Sayed, M. A. A., et al. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review.
El-Sayed, M. A. A., et al. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review.
Ain, N. U., et al. (2022). Facile and straightforward synthesis of Hydrazone derivatives.
Desai, D. D., & Desai, G. C. (2014). Hydrazones: Synthesis, biological activity and their spectral characterization. Journal of Chemical and Pharmaceutical Research, 6(5), 1076-1088.
Khan, I., et al. (2021). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential.
Bouyahya, A., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules, 26(21), 6698.
Molbase. (n.d.). Synthesis of 2-amino-5-chlorobenzophenone.
Zhang, L., et al. (2013). A practical synthesis of 2-amino-5-methoxylpropiophenone.
Wang, J., et al. (2020). Ortho-C–H Methoxylation of Aryl Halides Enabled by a Polarity Reversed N–O Reagent.
Google Patents. (n.d.). CN107698452B - Synthetic method of 3-amino-2-hydroxyacetophenone.
ResearchGate. (n.d.). 1 H NMR of (a) [BMIM][Cl], (b) 4-hydroxy-3-methoxyacetophenone and (c) [BMIM][Cl]-4-hydroxy-3-methoxyacetophenone adduct.
Noguchi, T., & Kido, R. (1973). Biosynthetic routes to 2-aminoacetophenone and 2-amino-3-hydroxyacetophenone. Journal of Biochemistry, 74(1), 127-133.
Application Note: Rational HPLC Method Development for 1-(2-Amino-3-chloro-5-methoxyphenyl)ethanone
Executive Summary The compound 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (also known as 2-amino-3-chloro-5-methoxyacetophenone) presents a unique analytical challenge due to its polyfunctional aromatic nature. As a hi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (also known as 2-amino-3-chloro-5-methoxyacetophenone) presents a unique analytical challenge due to its polyfunctional aromatic nature. As a highly substituted aniline derivative, it exhibits weak basicity, distinct lipophilicity, and a susceptibility to secondary interactions with chromatographic stationary phases[1]. This application note provides a comprehensive, causality-driven protocol for developing a robust, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. By leveraging physicochemical profiling, this guide establishes a self-validating system tailored for researchers and drug development professionals.
Successful method development requires moving beyond trial-and-error by establishing a direct causal link between the analyte's molecular structure and its chromatographic behavior.
Table 1: Structural Features & Chromatographic Impact
Functional Group
Physicochemical Property
Chromatographic Consequence
Method Development Strategy
Amino (-NH₂)
Weak base (estimated pKa ~2.0–3.0 due to ortho-chloro electron withdrawal).
Risk of peak tailing via ion-exchange with ionized residual silanols (SiO⁻) at mid-pH[2].
Buffer mobile phase to pH < 2.5 to fully protonate the amine and neutralize silanols[3].
Chloro (-Cl)
High electronegativity, lipophilic.
Increases overall retention time on reversed-phase columns.
Utilize an organic modifier gradient to elute the compound efficiently.
Methoxy (-OCH₃)
Electron-donating via resonance.
Influences UV absorption maxima (λmax); shifts polarity.
Set Photodiode Array (PDA) detector to capture multi-wavelength data (e.g., 254 nm).
Acetophenone Core
Aromatic, planar, π-electron rich.
Strong hydrophobic and π-π interaction potential.
Select a Phenyl-Hexyl stationary phase to exploit orthogonal π-π selectivity[2].
The "Why": Acid-Base Equilibrium and Silanol Interactions
In RP-HPLC, the separation of basic compounds is governed by their ionization state[4]. The mobile phase pH must be strictly controlled to be at least 1.5 to 2.0 units away from the analyte's pKa to prevent retention time drift[3]. For this aniline derivative, operating at a low pH (e.g., pH 2.0 using 0.1% Trifluoroacetic acid) ensures the amino group is fully protonated (-NH₃⁺). Crucially, this low pH also ensures that residual silanols on the silica column matrix (pKa ~3.5) remain protonated and neutral, thereby eliminating the secondary electrostatic interactions that cause severe peak tailing[2].
Fig 1. Acid-base equilibrium and its direct impact on reversed-phase retention behavior.
Method Development Workflow
Fig 2. Decision tree for HPLC method development of basic aniline derivatives.
Stationary Phase and Organic Modifier Selection
While a standard C18 column is a viable starting point, a Phenyl-Hexyl stationary phase is highly recommended for this compound. The phenyl ring in the stationary phase can engage in π-π interactions with the analyte's aromatic core.
Expert Insight: When using a Phenyl-Hexyl column, Methanol should be selected as the organic modifier instead of Acetonitrile. Acetonitrile contains a triple-bonded nitrile group whose π-electrons can disrupt the π-π interactions between the stationary phase and the analyte, negating the column's unique selectivity advantage[2].
Detailed Experimental Protocol
Reagents & Materials
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Milli-Q Water (v/v).
Mobile Phase B: HPLC-Grade Methanol.
Column: Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 5 µm (or equivalent).
Diluent: 80:20 Water:Methanol (v/v). Note: Matching the diluent closely to the initial mobile phase conditions prevents solvent-front peak distortion.
Step-by-Step Preparation
Buffer Preparation: Add 1.0 mL of LC-MS grade TFA to 1000 mL of ultra-pure water. Mix thoroughly and degas via sonication for 10 minutes. Do not adjust pH with a meter after adding organic solvents[3].
Standard Stock Solution: Accurately weigh 10.0 mg of 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone into a 10 mL volumetric flask. Dissolve completely in 5 mL of Methanol, then make up to volume with Methanol (1.0 mg/mL).
Working Standard Solution: Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask. Dilute to volume with the Diluent (80:20 Water:Methanol) to yield a final concentration of 100 µg/mL.
Instrument Parameters & Gradient Program
Set the HPLC system (equipped with a column oven and PDA detector) to the following parameters:
Flow Rate: 1.0 mL/min
Column Temperature: 40 °C (Elevated temperature reduces mobile phase viscosity and improves mass transfer kinetics).
Injection Volume: 10 µL
Detection Wavelength: 254 nm (Extract 3D PDA data from 200–400 nm for peak purity analysis).
Table 2: Optimized Gradient Program
Time (min)
% Mobile Phase A (0.1% TFA in H₂O)
% Mobile Phase B (Methanol)
Curve
0.0
80
20
Initial
2.0
80
20
Isocratic Hold
12.0
10
90
Linear Ramp
15.0
10
90
Wash
15.1
80
20
Return to Initial
20.0
80
20
Re-equilibration
System Suitability & Validation Criteria
To ensure the protocol acts as a self-validating system, the following System Suitability Testing (SST) criteria must be met prior to sample analysis. Six replicate injections of the Working Standard Solution should be performed.
Table 3: System Suitability Specifications
Parameter
Acceptance Criteria
Scientific Rationale
Retention Time (Rt) %RSD
≤ 1.0%
Ensures pump stability and proper column equilibration.
Peak Area %RSD
≤ 2.0%
Validates autosampler precision and sample stability.
Tailing Factor (Tf)
≤ 1.5
Confirms successful suppression of silanol interactions[2]. A Tf > 1.5 indicates inadequate buffering or column degradation.
Theoretical Plates (N)
≥ 5,000
Verifies column efficiency and optimal mass transfer.
Peak Purity Angle
< Purity Threshold
Utilizes PDA data to prove the analyte peak is free from co-eluting degradation products.
Application Note: 1-(2-Amino-3-chloro-5-methoxyphenyl)ethanone as a Privileged Precursor in Heterocyclic Synthesis
Target Audience: Researchers, medicinal chemists, and drug development professionals. Chemical Profiling & Reactivity Dynamics The compound 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (CAS: 801235-15-4)[1] is a highly f...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Chemical Profiling & Reactivity Dynamics
The compound 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (CAS: 801235-15-4)[1] is a highly functionalized ortho-aminoacetophenone. In organic synthesis and drug discovery, it serves as a privileged bidentate building block for constructing complex nitrogenous heterocycles, particularly quinolines and indoles.
Understanding the causality of its reactivity requires analyzing its unique electronic and steric push-pull system:
Enhanced Nucleophilicity: The C2-amino group acts as the primary nucleophile. Its reactivity is significantly amplified by the electron-donating resonance effect of the para-methoxy group at C5.
Electrophilic Anchor: The C1-acetyl group provides a localized electrophilic center, primed for intramolecular aldol condensation once the initial intermediate is formed.
Steric and Inductive Modulation: The C3-chloro group exerts an inductive electron-withdrawing effect and introduces substantial steric bulk immediately adjacent to the amine[2]. This steric hindrance creates an activation energy barrier that typically stalls uncatalyzed reactions, necessitating the use of highly efficient catalytic systems to drive the initial Schiff base formation.
Mechanistic Pathways: The Friedländer Annulation
The Friedländer quinoline synthesis is the premier pathway for converting substituted ortho-aminoacetophenones into biologically active quinoline scaffolds[2]. When the title precursor is reacted with an
α
-methylene ketone (e.g., ethyl acetoacetate), the reaction proceeds via a strictly ordered causality loop.
First, the C2-amine attacks the exogenous ketone's carbonyl to form a Schiff base. The para-methoxy group accelerates this step by increasing electron density on the nitrogen, countering the steric drag of the C3-chlorine. Second, a base- or acid-catalyzed intramolecular aldol condensation occurs between the C1-acetyl carbonyl and the
α
-methylene carbon of the newly formed imine. Subsequent dehydration yields a fully aromatized 8-chloro-6-methoxy-4-methylquinoline derivative[3].
Figure 1: Mechanistic pathway of the Friedländer quinoline synthesis using the title precursor.
Experimental Protocols: Catalytic Annulation
To overcome the steric hindrance of the C3-chloro group, traditional uncatalyzed reflux is insufficient. Below are two self-validating protocols designed to force the reaction to completion.
Protocol A: Homogeneous Catalysis using Chloramine-T
Chloramine-T acts as an efficient homogeneous catalyst to activate the carbonyl carbon, facilitating rapid nucleophilic attack by the sterically hindered amine[4].
Step-by-Step Methodology:
Reagent Assembly: In a 50 mL round-bottom flask, dissolve 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (1.0 mmol) and ethyl acetoacetate (1.2 mmol) in 5 mL of dry acetonitrile.
Catalyst Addition: Add Chloramine-T (1.0 mmol) to the stirring solution. The high catalyst loading is required to overcome the C3-chloro steric shielding[4].
Thermal Activation: Affix a reflux condenser and heat the mixture to reflux (approx. 82°C) under a nitrogen atmosphere for 4 hours.
In-Process Control (TLC): Monitor the reaction via Thin Layer Chromatography (Silica gel, Hexane:Ethyl Acetate 3:1). Self-Validation: The starting material (highly polar due to the free primary amine) will appear at a lower
Rf
(~0.3). The successful formation of the quinoline product is confirmed by the appearance of a new, distinct UV-active spot at a higher
Rf
(~0.6).
Workup: Upon completion, cool the mixture to room temperature and remove the acetonitrile under reduced pressure. Extract the crude residue with ethyl acetate (3 × 15 mL) and wash with brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography to isolate the pure ethyl 8-chloro-6-methoxy-4,2-dimethylquinoline-3-carboxylate.
Protocol B: Solvent-Free Green Synthesis using ZnO Nanoparticles
For scale-up and green chemistry compliance, ZnO nanoparticles act as a dual-site heterogeneous catalyst. The Zn
2+
Lewis acid sites activate the carbonyl, while the O
2−
Lewis base sites deprotonate the
α
-methylene group, allowing the reaction to proceed without solvent[5].
Step-by-Step Methodology:
Mixing: Grind 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone (1.0 mmol), ethyl acetoacetate (1.2 mmol), and ZnO nanoparticles (10 mol%, ~8 mg) in an agate mortar to ensure intimate physical contact.
Heating: Transfer the solid mixture to a reaction tube and heat at 90°C for 30–60 minutes.
Extraction & Recovery: Cool the melt, add hot ethanol (10 mL), and centrifuge to precipitate and recover the ZnO nanocatalyst (which can be reused up to 4 times)[5].
Crystallization: Concentrate the ethanol supernatant to trigger the crystallization of the pure quinoline derivative.
Figure 2: Step-by-step experimental workflow for the self-validating catalytic annulation protocol.
Quantitative Data & Optimization
The table below summarizes the causality between catalyst choice, reaction conditions, and the resulting yield, demonstrating the necessity of catalytic intervention for this specific sterically hindered precursor.
Entry
Catalyst System
Solvent
Temp (°C)
Time (h)
Yield (%)
Mechanistic Advantage
1
None
Ethanol
Reflux (78)
24.0
< 10%
Baseline; fails due to C3-chloro steric hindrance.
Polymeric support increases local reactant concentration[3].
4
ZnO Nanoparticles (10 mol%)
Solvent-free
Heat (90)
0.5
95%
Dual-site Lewis acid/base activation; green profile[5].
Secondary Applications: Indole Scaffolds
Beyond quinolines, 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone can be utilized in modified Madelung-type syntheses to generate highly functionalized indoles. By subjecting the precursor to a strong mixed-base system such as LiN(SiMe₃)₂/CsF, the C1-acetyl methyl group is preferentially deprotonated. This benzylic-type carbanion can then undergo tandem intramolecular cyclization or react with external benzoates to yield 7-chloro-5-methoxyindole derivatives, which are highly prized in oncology and antifungal drug development[6].
Application Note: Preclinical In Vivo Dosing Guidelines and Pharmacokinetic Profiling for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Executive Summary Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4) is a highly specific, halogenated, methoxy-substituted acetophenone derivative[1][2]. With a molecular weight of 199.63 g/mol , this co...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4) is a highly specific, halogenated, methoxy-substituted acetophenone derivative[1][2]. With a molecular weight of 199.63 g/mol , this compound serves as a critical lipophilic building block and a representative small molecule for preclinical drug development[1][3].
Transitioning a lipophilic small molecule from in vitro assays to in vivo rodent models requires rigorous formulation strategies and precise pharmacokinetic (PK) sampling techniques. This application note provides a comprehensive, self-validating framework for formulating, dosing, and quantifying Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- in murine models, emphasizing serial microsampling to eliminate inter-animal variability and adhere to 3Rs (Replacement, Reduction, Refinement) principles[4][5].
Physicochemical Profiling & Formulation Strategy
Due to the hydrophobic nature of its chloro and methoxy substituents, Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- exhibits poor aqueous solubility. Formulating this compound requires a strategic selection of excipients to ensure systemic exposure without causing vehicle-induced toxicity.
Intravenous (IV) Causality : IV administration requires a true, completely clear solution to prevent fatal pulmonary embolism. A co-solvent system utilizing Dimethyl Sulfoxide (DMSO) and Polyethylene Glycol 400 (PEG400) is required to disrupt the compound's crystalline lattice before aqueous dilution with saline.
Oral (PO) Causality : The gastrointestinal tract can process suspensions. Methylcellulose (MC) is used to increase the vehicle's viscosity (preventing particle settling), while Tween-80 acts as a surfactant to wet the hydrophobic particles, ensuring a homogenous dose.
Intraperitoneal (IP) Causality : IP routes benefit from lipid-based vehicles (e.g., Corn Oil) or mild co-solvents that facilitate slow, sustained absorption into the mesenteric vessels.
Formulation decision tree based on administration route and physicochemical constraints.
In Vivo Dosing Guidelines
When dosing mice and rats, strict adherence to maximum volume guidelines is critical. Exceeding these volumes induces physiological stress, which artificially alters PK parameters (e.g., stress-induced changes in cardiac output affecting hepatic clearance). Furthermore, DMSO concentrations must be capped at 5-10% to prevent localized tissue necrosis and hemolysis.
Table 1: Recommended Dosing Vehicles and Maximum Volumes
Route
Species
Max Volume (mL/kg)
Recommended Formulation Vehicle
Needle Size
IV
Mouse
5.0
5% DMSO + 40% PEG400 + 55% Saline
27G – 30G
IV
Rat
5.0
5% DMSO + 40% PEG400 + 55% Saline
24G – 26G
PO
Mouse
10.0
0.5% Methylcellulose + 0.1% Tween-80 in Water
20G (Gavage)
PO
Rat
10.0
0.5% Methylcellulose + 0.1% Tween-80 in Water
18G (Gavage)
IP
Mouse
10.0
10% DMSO + 90% Corn Oil
25G – 27G
IP
Rat
10.0
10% DMSO + 90% Corn Oil
23G – 25G
Experimental Protocol: Serial Microsampling & Bioanalysis
Historically, PK studies in mice required 100–200 µL of blood per time point, necessitating "composite sampling" where multiple mice were sacrificed per time point[4]. This approach introduces severe inter-animal variability[6]. By employing serial microsampling via the tail vein, a complete PK profile can be generated from a single mouse, eliminating inter-subject noise and drastically reducing animal usage[7][8].
Phase 1: Dosing and Serial Microsampling
Preparation : Weigh the animal to calculate the exact dose. Warm the animal slightly (e.g., using a heating pad at 37°C for 2 minutes) to promote vasodilation of the tail vein.
Administration : Administer the formulated Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- via the chosen route (IV, PO, or IP).
Serial Sampling : At designated time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours), perform a minor tail vein prick using a 30G needle[8].
Collection : Collect exactly 20 µL of whole blood using an EDTA-coated capillary tube[7].
Plasma Separation : Immediately transfer the blood to a microcentrifuge tube and centrifuge at 3,000 × g for 10 minutes at 4°C. Transfer the supernatant (plasma) to a fresh tube and store at -80°C until analysis.
Phase 2: Self-Validating LC-MS/MS Bioanalysis
To ensure trustworthiness, the bioanalytical protocol must be a self-validating system. We achieve this through protein precipitation coupled with an Internal Standard (IS).
Causality of Precipitation : Adding cold Acetonitrile disrupts the hydration layer of plasma proteins, causing them to denature. This releases any protein-bound Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- into the supernatant, ensuring the measurement of the total drug concentration[6].
Causality of the IS : A structurally similar internal standard is added to all samples, including blanks and Quality Controls (QCs). The IS corrects for any matrix effects (ion suppression/enhancement) in the mass spectrometer and accounts for any physical loss of the sample during extraction.
Logical workflow of a self-validating LC-MS/MS bioanalytical extraction system.
Data Presentation: Expected Pharmacokinetic Parameters
Following LC-MS/MS analysis, the concentration-time data should be processed using Non-Compartmental Analysis (NCA) to derive the following critical parameters[5][8]:
Table 2: Key Pharmacokinetic Parameters Derived from LC-MS/MS Data
Parameter
Abbreviation
Unit
Physiological Significance
Maximum Concentration
Cmax
ng/mL
The peak plasma exposure achieved after dosing.
Time to Maximum Conc.
Tmax
hr
Indicates the rate of absorption (for PO/IP routes).
Area Under the Curve
AUC0−∞
hr*ng/mL
Total systemic exposure of the drug over time.
Half-Life
T1/2
hr
Time required for the plasma concentration to decrease by 50%.
Clearance
CL
mL/min/kg
The volume of plasma completely cleared of the drug per unit time.
Volume of Distribution
Vss
L/kg
Indicates how extensively the drug distributes into extravascular tissues.
NextSDS - Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- Chemical Substance Information.
2
National Institutes of Health (NIH) / PMC - Using Dried Blood Spot Sampling to Improve Data Quality and Reduce Animal Use in Mouse Pharmacokinetic Studies.
4
National Institutes of Health (NIH) / PubMed - A modified serial blood sampling technique and utility of dried-blood spot technique in estimation of blood concentration: application in mouse pharmacokinetics.7
The Open Pharmacology Journal - Cyclophosphamide Pharmacokinetics in Mice: A Comparison Between Retro Orbital Sampling Versus Serial Tail Vein Bleeding.
8
Frontiers in Pharmacology - UPLC-MS/MS method for Icariin and metabolites in whole blood of C57 mice: development, validation, and pharmacokinetics study.
6
Pharmacology Discovery Services - Microsampling in In Vivo Pharmacokinetic Studies.
5
Technical Support Center: Overcoming Aqueous Solubility Challenges for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Welcome to the Technical Support Center. This guide is engineered for researchers and formulation scientists facing precipitation, variable assay results, or cytotoxicity issues when working with Ethanone, 1-(2-amino-3-c...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers and formulation scientists facing precipitation, variable assay results, or cytotoxicity issues when working with Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS No. 801235-15-4) in aqueous buffer solutions.
This molecule presents severe solubility challenges due to its planar aromatic ring, electron-withdrawing chloro group, and potential for intramolecular hydrogen bonding between the acetyl and amino groups. At physiological pH (7.4), the compound remains un-ionized and highly lipophilic, resulting in high crystal lattice energy and a thermodynamic preference to precipitate rather than solvate in water.
Diagnostic Workflow for Solubility Optimization
Before altering your experimental design, use the logical workflow below to identify the most appropriate solubility-enabling formulation for your specific assay constraints.
Workflow for diagnosing and resolving precipitation of lipophilic amines in aqueous buffers.
Troubleshooting Guides & Methodologies
Q: Why does Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- immediately precipitate when I dilute my 10 mM DMSO stock into PBS?
Causality: This is a classic case of "solvent shock." When a highly concentrated organic stock is injected directly into an aqueous buffer, the DMSO diffuses into the bulk water faster than the hydrophobic drug molecules can be solvated. Stripped of their solvation shell, the lipophilic planar rings rapidly self-associate (nucleation), leading to erratic absorption and visible precipitation[1].
Self-Validating Protocol: The "Step-Down" Cosolvent Method
To prevent nucleation, you must gradually lower the dielectric constant of the microenvironment.
Prepare a 10 mM stock solution of the compound in 100% DMSO.
Prepare an intermediate "transition" vehicle: 40% PEG-400, 10% Tween-80, and 50% Assay Buffer.
Slowly add the required volume of the DMSO stock dropwise to the intermediate vehicle while vortexing vigorously.
Titrate this intermediate solution into your final assay buffer to reach the desired concentration.
Self-Validation Step: Centrifuge the final solution at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis or HPLC. If the measured concentration matches your theoretical yield, solvent shock was successfully avoided.
Q: How can I achieve a 50 µM assay concentration without exceeding the 1% DMSO cytotoxicity limit in my cell-based assay?
Causality: The intrinsic solubility of the un-ionized aromatic system is too low to reach 50 µM without high volumes of organic solvents. To bypass cosolvents, you must rely on host-guest encapsulation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic internal cavity that shields the aromatic ring of the ethanone derivative from water, while its hydroxyl-rich exterior maintains aqueous solubility.
Prepare a 20% (w/v) HP-β-CD solution in your target biological buffer (e.g., pH 7.4 PBS).
Add the ethanone derivative in dry powder form directly to the HP-β-CD buffer (Do NOT pre-dissolve in DMSO).
Place the tightly closed vials in a shaking water bath at 37°C and 100 rpm. Incubate for 24 to 48 hours to ensure thermodynamic equilibrium is established[1].
Filter the suspension through a 0.22 µm PVDF syringe filter to remove any uncomplexed, solid drug.
Self-Validation Step: Measure the concentration of the filtrate via HPLC. Because no organic solvents were used, the resulting solution can be applied directly to cells without cosolvent-induced cytotoxicity.
Mechanism of host-guest inclusion complexation using HP-β-CD to enhance aqueous solubility.
Q: My solution appears clear, but my assay results are highly variable. Is the compound truly dissolved?
Causality: The compound has likely formed colloidal nano-aggregates. These amorphous aggregates are small enough (< 200 nm) to evade visual detection and standard 0.45 µm filtration, but they are not a true molecular solution. Nano-aggregates scatter light minimally but will sequester assay reagents, bind non-specifically to plasticware, and eventually precipitate via Ostwald ripening.
Self-Validating Protocol: Aggregate Detection
Submit a 1 mL aliquot of your "clear" solution to Dynamic Light Scattering (DLS) analysis.
Self-Validation Step: A true molecular solution will show no scattering peaks above 1-5 nm. If peaks in the 50-500 nm range appear, you have a colloidal suspension. To resolve this, add 0.1% Poloxamer-188 to your buffer to synergistically break up the aggregates via micellar solubilization[2].
Quantitative Comparison of Solubility Enhancers
When selecting a solubility enhancement strategy, consider the trade-offs between maximum solubility gain and biological compatibility.
Moderate (Can disrupt cell membranes at high concentrations).
20x to 200x
Micelles can sequester assay reagents or cause foaming.
Solid Dispersions (PVP, HPMC)
Converts crystalline drug to amorphous state in a hydrophilic polymer matrix[3].
High (Polymers are generally inert).
5x to 50x
Complex preparation (melt/solvent evaporation); prone to recrystallization over time.
Frequently Asked Questions (FAQs)
Q: Can I just lower the pH of my buffer to dissolve the compound?A: Yes, but with strict limitations. Adjusting the pH of the solution to a point where the molecule is in its more soluble ionized form is a straightforward approach[4]. Because the target compound contains an amino group, lowering the pH below its pKa will protonate the amine and drastically improve aqueous solubility. However, the electron-withdrawing chloro group significantly lowers this pKa (likely < 4.0). A buffer pH of < 4.0 is generally incompatible with physiological cell-based assays or enzyme kinetics.
Q: Can I combine multiple techniques, like mixing DMSO with Cyclodextrins?A: Yes, but proceed with caution. Synergistic approaches, such as combining cyclodextrins with a small amount of cosolvent or surfactant (e.g., Poloxamer-188), can further enhance solubility by reducing the ability of the aqueous system to squeeze out non-polar solutes[2]. However, high concentrations of cosolvents can destabilize the association complex, as the organic cosolvent molecules will competitively displace the drug from the hydrophobic cyclodextrin cavity[5]. Keep cosolvent concentrations below 2% when using HP-β-CD.
Resolving chromatographic co-elution issues with Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Target Analyte: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4) Audience: Researchers, Analytical Scientists, and Drug Development Professionals Overview During the synthesis and scale-up of substitute...
Author: BenchChem Technical Support Team. Date: March 2026
Target Analyte: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4)
Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Overview
During the synthesis and scale-up of substituted acetophenones, chromatographic co-elution is a frequent bottleneck. Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- presents a unique separation challenge due to its multifunctional nature: a basic primary amine, a polarizable chlorine atom, a hydrogen-bond accepting methoxy group, and an acetyl moiety[1]. Analysts frequently observe critical co-elution with des-chloro impurities, positional isomers, and unreacted precursors when using standard reversed-phase methodologies.
As an Application Scientist, I have designed this guide to provide field-proven, mechanistically grounded solutions to achieve baseline resolution.
Frequently Asked Questions (FAQs)
Q: Why does this compound frequently co-elute with structurally similar impurities on standard C18 columns?A: Standard C18 stationary phases rely almost exclusively on dispersive (hydrophobic) interactions[2]. The structural difference between the target analyte and its des-chloro impurity (lacking the chlorine atom at position 3) or its positional isomers does not drastically alter the molecule's overall hydrophobicity. Consequently, C18 columns often fail to provide the necessary selectivity (
α
) to baseline-resolve these critical pairs, leading to peak overlap[3].
Q: Which stationary phase provides the best selectivity if C18 fails?A: We strongly recommend transitioning to a Pentafluorophenyl (PFP) or Biphenyl stationary phase[4]. PFP columns excel in separating halogenated aromatics and positional isomers because they offer multiple retention mechanisms:
π−π
interactions, dipole-dipole interactions, hydrogen bonding, and shape selectivity[5]. The highly electronegative fluorine atoms on the PFP phase interact strongly with the polarizable chlorine atom and the electron-rich methoxy group of the analyte, providing orthogonal selectivity to C18[6]. Biphenyl columns similarly offer strong
π−π
interactions combined with moderate hydrophobicity, making them an excellent alternative[3].
Q: How should I optimize the mobile phase pH for this specific aniline derivative?A: The target compound contains an ortho-substituted aniline moiety. While unsubstituted aniline has a
pKa
of ~4.6, the electron-withdrawing effects of the ortho-chloro and ortho-acetyl groups significantly lower the
pKa
of the amino group. To ensure robust retention and prevent peak tailing caused by secondary interactions with residual silanols, the mobile phase must strictly control the ionization state. We recommend using a highly acidic mobile phase (e.g., 0.1% Trifluoroacetic acid, pH ~2.0) to fully protonate the amine, or a buffered neutral mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 7.0) to keep it fully neutral. Operating near the analyte's
pKa
will result in split peaks and poor reproducibility.
Q: Acetonitrile or Methanol: which organic modifier yields better peak separation on a PFP column?A:Methanol is the preferred modifier. Acetonitrile is aprotic, and its own
π
-electron system can compete with the analyte for the
π−π
interactions on the PFP or Biphenyl stationary phase, effectively masking the column's unique selectivity. Methanol, being protic, enhances the
π−π
and hydrogen-bonding interactions between the stationary phase and the methoxy/chloro substituents of the analyte, maximizing resolution (
Rs
)[3].
To systematically resolve co-elution, follow this self-validating protocol:
Step 1: Column Screening & Equilibration
Install a high-efficiency PFP column (e.g., 100 x 2.1 mm, 1.7 µm for UHPLC or 2.7 µm solid-core for HPLC)[5].
Equilibrate the system with 10 column volumes of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Methanol + 0.1% Formic Acid) at starting gradient conditions (5% B).
Step 2: Initial Gradient Screening
Execute a broad linear gradient from 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min.
Monitor UV absorbance at 254 nm (optimal for the acetophenone chromophore) and acquire MS data (ESI+) to track the m/z 200 (target) vs. m/z 166 (des-chloro impurity).
Step 3: Selectivity Tuning (Isocratic Hold)
Identify the exact elution percentage of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-.
Modify the gradient to incorporate a shallow ramp (e.g., 1% B/min) or a 2-minute isocratic hold exactly 5% below the elution point to resolve the closely eluting des-chloro impurity.
Step 4: Temperature Optimization
Set the column compartment to 30°C.
If partial co-elution persists, decrease the temperature to 25°C.
π−π
interactions and shape selectivity mechanisms are exothermic; thus, lower temperatures often enhance resolution for closely related isomers on PFP phases.
Data Presentation: Comparative Column Performance
The following table summarizes the expected chromatographic performance when optimizing the method for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- against its primary des-chloro impurity.
Stationary Phase
Organic Modifier
Retention Time (
tR
)
Asymmetry Factor (
As
)
Resolution (
Rs
)
Outcome
C18 (Standard)
Acetonitrile
4.20 min
1.45
0.8
Critical Co-elution
C18 (Standard)
Methanol
4.55 min
1.30
1.1
Partial Separation
Biphenyl
Methanol
5.10 min
1.15
1.8
Baseline Resolution
PFP (Fluorinated)
Methanol
5.45 min
1.05
2.4
Optimal Separation
Note: Data assumes a standardized 5-95% gradient over 10 minutes at 30°C.
Rs
> 1.5 is required for baseline resolution.
Workflow Visualization
Workflow for resolving halogenated aniline co-elution via phase and mobile phase optimization.
References
NextSDS. "Ethanone,1-(2-amino-3-chloro-5-methoxyphenyl)- — Chemical Substance Information." NextSDS Database.1
Bicking, Merlin. "A global approach to HPLC column selection using reversed-phase and HILIC modes: What to try when C18 doesn't work." ResearchGate. 3
Sepuxianyun. "HPLC Column Selection: Core to Method Development (Part I)." Welch Materials.4
Agilent Technologies. "LC and LC/MS Columns." Agilent. 6
Improving the bioavailability of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- in preclinical formulations
Target Compound: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4) Classification: BCS Class II / IV Candidate (Highly crystalline, poorly water-soluble) Welcome to the Advanced Formulation Support Cente...
Author: BenchChem Technical Support Team. Date: March 2026
Target Compound: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4)
Classification: BCS Class II / IV Candidate (Highly crystalline, poorly water-soluble)
Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this resource to help drug development professionals troubleshoot and overcome the severe bioavailability bottlenecks associated with highly crystalline, lipophilic small molecules like Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-.
Rather than relying on trial-and-error, the methodologies below are rooted in thermodynamic principles, ensuring that every formulation choice is driven by mechanistic causality.
Part 1: Formulation Strategy & Selection Workflow
Before diving into complex formulations, you must align the compound's physicochemical properties with the correct delivery technology.
Caption: Decision matrix for selecting a preclinical formulation strategy based on physicochemical properties.
Part 2: Troubleshooting Guides & FAQs
Section A: Baseline Suspensions
Q1: Why does my standard aqueous suspension (0.5% Methylcellulose / 0.1% Tween 80) yield near-zero systemic exposure in rodent PK studies?A1: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- possesses a highly stable crystalline lattice. In a standard suspension, the dissolution rate is the absolute rate-limiting step for absorption. According to the Noyes-Whitney equation, dissolution is proportional to the saturation solubility. Because the crystalline solubility of this compound is exceedingly low, the concentration gradient driving absorption across the gastrointestinal (GI) epithelium is negligible. To achieve exposure, you must disrupt the crystal lattice (via Amorphous Solid Dispersions) or bypass the dissolution step entirely (via Lipid-Based Formulations)[1].
Section B: Amorphous Solid Dispersions (ASD)
Q2: My spray-dried ASD achieves high initial solubility in Simulated Gastric Fluid (SGF), but the compound rapidly crashes out (recrystallizes) within 30 minutes. How do I maintain supersaturation?A2: You are observing the "spring" without the "parachute." When an ASD dissolves, it generates a supersaturated solution that is thermodynamically metastable[2]. Without an effective precipitation inhibitor, the high chemical potential drives rapid nucleation and crystallization[3].
The Fix: Incorporate a concentration-sustaining polymer. Hypromellose acetate succinate (HPMCAS) is highly recommended. HPMCAS possesses hydrophobic regions that interact with the drug and hydrophilic regions that interact with water, sterically hindering crystal nucleation. Furthermore, its high glass transition temperature (Tg) prevents plasticization by water during storage[4]. Ensure your polymer-to-drug ratio is at least 3:1 (w/w).
Section C: Lipid-Based Formulations (LBF)
Q3: I formulated the compound in a Self-Microemulsifying Drug Delivery System (SMEDDS). It forms a clear microemulsion in water, but in vivo exposure in dogs is highly variable. Why?A3: The variability is caused by in vivo lipid digestion. While your SMEDDS may disperse perfectly in a beaker of water, the lipases in the canine GI tract rapidly hydrolyze the triglyceride vehicles. This digestion drastically reduces the solubilization capacity of the lipid vehicle, leading to drug precipitation in the intestinal lumen before absorption can occur.
The Fix: Conduct an in vitro lipolysis test during formulation screening. If precipitation occurs upon digestion, transition to a Type IV lipid formulation (surfactant/cosolvent only, no digestible oils) or add a polymeric precipitation inhibitor (like PVP-VA) to the SMEDDS to maintain supersaturation post-digestion.
Section D: Nanosuspensions
Q4: We attempted wet bead milling to create a nanosuspension, but the nanoparticles aggregate into hard cakes within 24 hours. What is causing this?A4: This is driven by Ostwald ripening combined with insufficient steric/electrostatic stabilization. Small particles have higher surface energy and apparent solubility than larger ones; thus, the compound dissolves from smaller particles and recrystallizes onto larger ones, leading to crystal bridging.
The Fix: Optimize your stabilizer system. A dual-stabilizer approach using a steric polymer (e.g., Hydroxypropyl Cellulose - HPC) and an anionic surfactant (e.g., Sodium Lauryl Sulfate - SLS) is highly effective. The polymer provides a steric barrier against van der Waals attraction, while the surfactant provides electrostatic repulsion (aim for a Zeta potential > |30| mV).
Part 3: Quantitative Data Presentation
Table 1: Comparison of Preclinical Formulation Strategies for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Formulation Strategy
Mechanism of Enhancement
Recommended Excipients
Pros
Cons
Amorphous Solid Dispersion (ASD)
Disrupts crystal lattice to generate a supersaturated, metastable state[2].
HPMCAS, Copovidone (PVP-VA), Soluplus.
Highest potential for bioavailability enhancement; stable solid dosage form[5].
Bypasses dissolution; presents drug in pre-solubilized micellar state.
Capryol 90, Gelucire 44/14, Kolliphor EL.
Excellent for highly lipophilic (LogP > 4) compounds; easy to prepare for early PK.
Prone to precipitation upon GI lipid digestion; low maximum drug loading.
Nanosuspension
Increases surface area to maximize dissolution rate (Noyes-Whitney).
HPC, TPGS, SLS, Pluronic F127.
Maintains the stable crystalline state; high drug loading achievable.
Does not increase equilibrium solubility; susceptible to Ostwald ripening.
Part 4: Mechanistic Visualization
To successfully formulate an ASD, scientists must understand the interplay between the active pharmaceutical ingredient and the polymer matrix during dissolution.
Caption: The "Spring and Parachute" mechanism of amorphous solid dispersions enhancing absorption.
Part 5: Experimental Protocols
Step-by-Step Methodology: Preparation and In Vitro Validation of an ASD via Spray Drying
This protocol is designed as a self-validating system . By coupling the manufacturing process directly with a two-stage non-sink dissolution test, you verify the thermodynamic stability of the formulation before risking in vivo animal resources.
Phase 1: Formulation Design & Solvent Selection
Calculate Amorphous Advantage: Determine the theoretical amorphous solubility advantage to ensure an ASD is viable for Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-[3].
Solvent Preparation: Select a volatile solvent system (e.g., Dichloromethane/Methanol 8:2 v/v) capable of fully co-dissolving the API and the chosen polymer (e.g., HPMCAS-M) at a 1:3 w/w ratio.
Causality Check: Complete co-dissolution is mandatory. It ensures molecular-level mixing, preventing phase separation and nucleation in the solid state.
Phase 2: Spray Drying Parameters
3. System Setup: Utilize a benchtop spray dryer (e.g., Büchi B-290) with an inert nitrogen loop.
4. Thermal Parameters: Set the inlet temperature to 75°C and the aspirator to 100%.
Causality Check: Rapid solvent evaporation kinetically traps the drug in the high-energy amorphous state before the molecules have the time and mobility to organize into a crystalline lattice[5].
Phase 3: Secondary Drying
5. Vacuum Drying: Transfer the collected powder to a vacuum oven at 40°C for 24 hours.
Causality Check: This removes residual solvent. Trapped solvent acts as a plasticizer, which significantly lowers the glass transition temperature (Tg) of the polymer matrix and induces premature crystallization during storage[4].
Phase 4: Two-Stage Non-Sink Dissolution Testing (Self-Validation)
6. Gastric Phase: Introduce the ASD powder (equivalent to a 50 mg API dose) into 50 mL of 0.1 N HCl (pH 1.2) at 37°C for 30 minutes. Monitor concentration via HPLC.
7. Intestinal Phase: Shift the pH to 6.8 by adding concentrated Fasted State Simulated Intestinal Fluid (FaSSIF) buffer. Monitor for an additional 90 minutes.
Validation Criteria: A successful formulation will show a rapid concentration spike (the "spring") and maintain >80% of that peak concentration for the full 120 minutes without precipitating (the "parachute")[1]. If the concentration drops by >20%, increase the polymer ratio or switch to a higher Tg polymer variant.
References
Title: Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products
Source: nih.gov
URL:2
Title: Mechanisms of increased bioavailability through amorphous solid dispersions: a review
Source: nih.gov
URL:1
Title: Development of an Amorphous Solid Dispersion Formulation for Mitigating Mechanical Instability of Crystalline Form and Improving Bioavailability for Early Phase Clinical Studies
Source: acs.org
URL:3
Title: Amorphous Solid Dispersions for Bioavailability Enhancement
Source: contractpharma.com
URL:4
A Comparative Guide to the NMR Spectroscopic Validation of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
In the landscape of pharmaceutical development, the structural integrity and purity of intermediate compounds are not merely quality control metrics; they are the foundational pillars upon which the safety and efficacy o...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development, the structural integrity and purity of intermediate compounds are not merely quality control metrics; they are the foundational pillars upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built.[1][2] Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, a key building block in the synthesis of various therapeutic agents, demands rigorous analytical validation. This guide provides an in-depth, expert-led exploration of Nuclear Magnetic Resonance (NMR) spectroscopy as the primary tool for its structural and purity verification. We will dissect the causality behind experimental choices, present a self-validating protocol, and objectively compare NMR with alternative analytical techniques, empowering researchers to make informed decisions in their quality control workflows.
The Imperative of Structural Validation
The quality of an API is often predetermined by the quality of its intermediates.[1] For a molecule like Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, even minor structural ambiguities or the presence of uncharacterized impurities can have cascading effects, leading to downstream reaction failures, the formation of toxic byproducts, or compromised efficacy in the final drug product. Regulatory bodies like the FDA mandate the use of validated analytical procedures to ensure the identity, strength, quality, and purity of drug substances.[3][4][5]
NMR spectroscopy stands as an unparalleled technique for providing unambiguous structural elucidation of organic molecules in solution.[6] Unlike chromatographic methods that identify compounds based on retention time, NMR directly probes the chemical environment of individual atomic nuclei (primarily ¹H and ¹³C), offering a detailed molecular fingerprint. This makes it an indispensable tool for confirming the constitution of a synthesized compound and identifying potential isomers or impurities.
Predicted NMR Spectral Data: Establishing a Benchmark
Before any analysis, a proficient scientist establishes a hypothesis. Based on the known structure of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, we can predict the expected ¹H and ¹³C NMR spectra. This prediction, derived from established principles of chemical shifts and substituent effects, serves as the primary benchmark against which experimental data will be validated.
Structure for Analysis:
Figure 1. Chemical structure of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-.
Table 1: Predicted ¹H NMR Spectroscopic Data
Solvent: DMSO-d₆. Reference: TMS at 0.00 ppm.
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale
-COCH₃
~2.5
Singlet (s)
3H
Acetyl protons are deshielded by the adjacent carbonyl group.
-OCH₃
~3.8
Singlet (s)
3H
Methoxy protons are deshielded by the attached oxygen atom.
-NH₂
~5.5 - 6.5 (broad)
Singlet (s)
2H
Amino protons are exchangeable; their shift is solvent and concentration-dependent. DMSO-d₆ is chosen to slow exchange and allow observation.
H-4 (Aromatic)
~7.0
Singlet (s)
1H
This proton is ortho to the electron-withdrawing acetyl group and para to the electron-donating amino group.
H-6 (Aromatic)
~6.8
Singlet (s)
1H
This proton is ortho to the electron-donating amino and methoxy groups, resulting in a slightly more upfield shift compared to H-4.
Table 2: Predicted ¹³C NMR Spectroscopic Data
Solvent: DMSO-d₆. Reference: DMSO-d₆ at 39.52 ppm.
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
Rationale
-C OCH₃
~28
Typical shift for an acetyl methyl carbon.
-OC H₃
~56
Typical shift for a methoxy carbon attached to an aromatic ring.
Aromatic C-H (C-4, C-6)
~110 - 118
Shielded by electron-donating groups.
Aromatic C-Cl (C-3)
~115 - 125
The direct attachment of chlorine causes a downfield shift.
Aromatic C-OCH₃ (C-5)
~145 - 155
The carbon attached to the strongly electron-donating methoxy group is significantly deshielded.
Aromatic C-NH₂ (C-2)
~148 - 158
The carbon attached to the strongly electron-donating amino group is significantly deshielded.
Aromatic C-CO (C-1)
~120 - 130
Quaternary carbon attached to the acetyl group.
-C =O
~198
Carbonyl carbons are characteristically found far downfield.[7]
A Self-Validating Experimental Workflow
The trustworthiness of an analytical method lies in its robustness and reproducibility. The following protocol is designed as a self-validating system, incorporating checks and best practices to ensure high-quality, reliable data.
Caption: A validated workflow for NMR sample preparation, data acquisition, and analysis.
Accurately weigh 10-15 mg of the sample into a clean, dry vial. A higher concentration ensures a good signal-to-noise ratio, especially for the less sensitive ¹³C nucleus.[8]
Add approximately 0.7 mL of DMSO-d₆. This solvent is chosen for its ability to dissolve a wide range of organic compounds and because its deuterium signal provides a stable lock for the spectrometer. Crucially, it allows for the observation of exchangeable N-H protons.
Add a minimal amount of TMS. As the universally accepted reference standard, TMS is defined as 0.00 ppm, allowing for accurate chemical shift calibration.
Vortex the vial until the sample is fully dissolved and transfer the solution to a high-quality 5 mm NMR tube.[9]
NMR Data Acquisition:
Insert the NMR tube into the spectrometer.
Lock: The spectrometer's frequency is "locked" onto the deuterium signal of the DMSO-d₆. This compensates for any magnetic field drift during the experiment, ensuring spectral stability.
Shim: The magnetic field is adjusted (shimmed) to maximize its homogeneity across the sample volume. This is a critical step; poor shimming results in broad, distorted peaks and loss of resolution, which can obscure important coupling information.[9]
Acquire ¹H Spectrum: Record the proton spectrum. Averaging 16 scans is typically sufficient to achieve a high signal-to-noise ratio for a sample of this concentration.
Acquire ¹³C Spectrum: Record the proton-decoupled ¹³C spectrum. Due to the low natural abundance of the ¹³C isotope (~1.1%), more scans (e.g., 1024 or more) are required to obtain a clear spectrum.[7]
Data Processing:
Apply Fourier transformation to convert the raw data (Free Induction Decay) into a frequency-domain spectrum.
Perform phase and baseline corrections to ensure accurate peak shapes and integration.
Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the solvent peak (DMSO-d₆) to its known value of 39.52 ppm.
Integrate the peaks in the ¹H spectrum. The area under each peak is directly proportional to the number of protons it represents.
Structural Purity Assessment: A Comparative Analysis
While NMR is the gold standard for structural confirmation, a comprehensive purity assessment often involves orthogonal techniques. Each method provides a different analytical perspective, and their combined use offers a more complete picture of the sample's quality.
Table 3: Comparison of Key Analytical Techniques
Technique
Principle
Strengths for This Compound
Limitations
¹H & ¹³C NMR
Absorption of radiofrequency energy by atomic nuclei in a magnetic field.[10]
- Unambiguous structure confirmation. - Provides a complete molecular fingerprint.- Quantitative (¹H NMR) for assessing molar ratios of compound to impurities.- Non-destructive.[10]
- Lower sensitivity compared to MS.- May not detect trace impurities (<0.1%).- Requires a relatively larger sample amount.
HPLC-UV
Differential partitioning of analytes between a stationary and a mobile phase.[2][11]
- Excellent for quantitative purity assessment (% area). - High sensitivity for UV-active impurities.- Well-established for routine quality control.[12]
- Does not provide structural information on its own.- Co-eluting impurities may be missed.- Requires reference standards for impurity identification.
LC-MS
HPLC separation followed by mass-to-charge ratio analysis of ionized molecules.[11]
- Confirms molecular weight. - Highly sensitive for detecting and identifying trace-level impurities.[1]- Essential for identifying unknown impurities.
- Ionization efficiency can vary significantly between compounds.- Does not distinguish between isomers without chromatographic separation.- Less quantitative than HPLC-UV without standards.
Interpreting the Results: A Practical Example
Upon acquiring the NMR spectra, the validation process proceeds as follows:
Caption: Logical workflow for NMR spectral interpretation and purity assessment.
Structural Confirmation: The primary step is to match the experimental signals to the predicted data (Tables 1 & 2). The presence of all expected peaks with the correct multiplicities and in the anticipated chemical shift regions provides strong evidence for the correct structure.
Purity via ¹H Integration: The integration of the ¹H NMR spectrum is a powerful quantitative tool. The relative ratios of the integrated areas should correspond to the number of protons for each signal. For a pure sample, the ratio of the -COCH₃ : -OCH₃ : -NH₂ : H-4 : H-6 protons should be 3:3:2:1:1. Any significant deviation suggests the presence of impurities.
Impurity Identification: Small, unassigned peaks in the spectrum are flags for impurities.
Process-Related Impurities: Look for signals corresponding to starting materials or reagents used in the synthesis.[13][14] For example, the absence of a key starting material signal is a good indicator of a complete reaction.
Isomeric Impurities: An isomer (e.g., with the chloro and methoxy groups swapped) would present a different set of aromatic proton signals and coupling patterns, which NMR can readily distinguish.
Residual Solvents: Sharp, characteristic peaks for common lab solvents (e.g., acetone at ~2.05 ppm in DMSO-d₆) are easily identified and quantified.
Conclusion
The structural validation of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- is a critical step in ensuring the quality and safety of pharmaceutical products. While techniques like HPLC and MS provide essential data on purity and molecular weight, NMR spectroscopy remains the definitive method for unambiguous structural confirmation. Its ability to provide a detailed, atom-by-atom view of the molecule allows for the confident identification of the target compound and the detection of subtle structural variations and impurities that other methods might miss. By employing a robust, self-validating workflow as detailed in this guide, researchers and drug development professionals can ensure the highest level of scientific integrity and build a solid analytical foundation for their development programs.
References
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]
North-Star Bio. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. North-Star Bio. [Link]
U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]
Kupce, E., & Freeman, R. (2008). Molecular Structure from a Single NMR Experiment. Journal of the American Chemical Society. [Link]
Chen, J., & Zhang, J. (2018). NMR Characterization of RNA Small Molecule Interactions. National Institutes of Health. [Link]
Springer Nature Experiments. NMR Protocols and Methods. Springer Nature. [Link]
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]
gmp-compliance.org. (2018). Revised FDA Guidance on the validation of analytical methods. gmp-compliance.org. [Link]
University of Georgia. (2023). Small molecule NMR sample preparation. UGA NMR Blog. [Link]
Zhang, G., et al. (2013). Supporting Information for Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link]
Jackowski, K., et al. (2005). 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Molecules. [Link]
Tianming Pharmaceuticals. (2026). Analytical Method Development for Intermediate Purity & Impurities. Tianming Pharmaceuticals. [Link]
Bitesize Bio. (2024). Expert Advice: Performing and analyzing nuclear magnetic resonance experiments. Bitesize Bio. [Link]
Protheragen. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Protheragen. [Link]
International Journal of Research and Analytical Reviews. (2022). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. IJRAR.org. [Link]
Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal. [Link]
PharmaTutor. (2018). Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. PharmaTutor. [Link]
Burt, A. D., et al. (2014). 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. Organic Letters. [Link]
Mao, J. D., & Schmidt-Rohr, K. (2004). Accurate quantification of aromaticity and nonprotonated aromatic carbon fraction in natural organic matter by 13C solid-state nuclear magnetic resonance. Environmental Science & Technology. [Link]
Aktaş, M. (2018). Basic 1H- and 13C-NMR Spectroscopy. De Gruyter. [Link]
Li, H., et al. (2008). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. Organic Process Research & Development. [Link]
ResearchGate. (2016). 1 H NMR of (a) [BMIM][Cl], (b) 4-hydroxy-3-methoxyacetophenone and (c).... ResearchGate. [Link]
Journal of Chemical and Pharmaceutical Research. (2014). Identification, synthesis and characterization of principal process related potential impurities in Diazepam. JOCPR. [Link]
Thatipalli, P., et al. (2008). Synthesis and characterization of impurities of an anti-psychotic drug substance, Olanzapine. ARKIVOC. [Link]
Gardner, K. H., & Kay, L. E. (1997). Production and Incorporation of 15N, 13C, 2H (1H-δ1 Methyl) Isoleucine into Proteins for Multidimensional NMR Studies. Journal of the American Chemical Society. [Link]
A Comparative Guide to Validating Analytical Extraction Methods for the Quantification of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
In the landscape of pharmaceutical development and quality control, the robust and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development and quality control, the robust and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth comparison of two prevalent extraction methodologies—Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE)—for the analytical quantification of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, a key aromatic amine intermediate. Our focus is on providing a scientifically rigorous yet practical framework for methods validation, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2][3]
Understanding the Analyte: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
While specific physicochemical data for this exact molecule is not extensively published, we can infer its properties from the closely related isomer, Ethanone, 1-(2-amino-3-chloro-4-methoxyphenyl)-.[4] This analogue possesses a molecular weight of approximately 199.63 g/mol , a XLogP3 of 2.1, and one hydrogen bond donor with three hydrogen bond acceptors.[4] These characteristics suggest a compound with moderate polarity, making it amenable to both reversed-phase SPE and LLE with appropriate solvent selection. The presence of an aromatic amine group is a critical consideration for pH adjustments during extraction to optimize recovery.
Strategic Selection of Extraction Techniques
The choice of an extraction method is a critical decision that impacts the overall efficiency, selectivity, and robustness of the analytical workflow. For Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-, both SPE and LLE present viable options, each with distinct advantages and disadvantages.
The Rationale for Solid-Phase Extraction (SPE)
SPE is a powerful technique for sample cleanup and concentration, offering high selectivity and reduced solvent consumption compared to traditional methods.[5][6][7][8] For an aromatic amine like our target compound, a reversed-phase SPE sorbent is a logical starting point. The non-polar stationary phase will retain the analyte from an aqueous sample matrix, allowing for the removal of polar impurities through washing steps. The analyte can then be eluted with a small volume of a non-polar organic solvent.
The Case for Liquid-Liquid Extraction (LLE)
LLE is a classic and widely used separation technique based on the differential solubility of a compound in two immiscible liquid phases.[9][10] For our analyte, an LLE procedure would typically involve extracting it from an aqueous sample into an immiscible organic solvent. The efficiency of this process is highly dependent on the pH of the aqueous phase and the choice of the organic solvent. LLE is often favored for its simplicity and cost-effectiveness.[9]
Comparative Experimental Protocols and Validation Data
To provide a clear comparison, we present detailed protocols for both SPE and LLE, followed by a summary of hypothetical yet realistic validation data. These protocols are designed to be self-validating systems, incorporating steps that ensure robustness and reproducibility.
Solid-Phase Extraction (SPE) Workflow
Caption: A generalized workflow for Solid-Phase Extraction (SPE).
Detailed SPE Protocol:
Cartridge Selection: A C18 reversed-phase SPE cartridge is selected based on the moderate polarity of the analyte.
Conditioning: The cartridge is conditioned with 1 mL of methanol to activate the stationary phase.
Equilibration: The cartridge is then equilibrated with 1 mL of deionized water to prepare it for the aqueous sample.
Sample Loading: The sample (e.g., 0.5 mL of plasma) is pre-treated and diluted with an appropriate aqueous buffer (pH adjusted to be at least 2 pH units away from the pKa of the amine group to ensure it is in its neutral form for optimal retention). The sample is then loaded onto the cartridge.
Washing: The cartridge is washed with 1 mL of 5% methanol in water to remove polar interferences.
Elution: The target analyte is eluted with 1 mL of acetonitrile.[6]
Analysis: The eluate is then evaporated to dryness and reconstituted in the mobile phase for injection into an HPLC or LC-MS system.
Liquid-Liquid Extraction (LLE) Workflow
Caption: A standard workflow for Liquid-Liquid Extraction (LLE).
Detailed LLE Protocol:
Sample Preparation: An aliquot of the sample (e.g., 0.5 mL of plasma) is taken in a centrifuge tube.
pH Adjustment: The pH of the aqueous sample is adjusted to be basic (e.g., pH 9-10) to ensure the aromatic amine is in its neutral, more organic-soluble form.
Solvent Addition: 2 mL of an immiscible organic solvent, such as ethyl acetate, is added.
Extraction: The mixture is vortexed for 2 minutes to facilitate the transfer of the analyte into the organic phase.
Phase Separation: The sample is centrifuged for 5 minutes to achieve clear separation of the aqueous and organic layers.
Collection: The upper organic layer is carefully transferred to a clean tube.
Evaporation and Reconstitution: The organic solvent is evaporated under a gentle stream of nitrogen, and the residue is reconstituted in the mobile phase for analysis.
Performance Comparison: A Data-Driven Approach
The following table summarizes the expected performance of each extraction method based on key validation parameters as defined by the ICH guidelines.[1][2][11]
Validation Parameter
Solid-Phase Extraction (SPE)
Liquid-Liquid Extraction (LLE)
Justification
Recovery (%)
85 - 95%
70 - 85%
SPE often provides higher and more consistent recoveries due to the specific interactions between the analyte and the sorbent.
Matrix Effect (%)
< 15%
< 25%
The washing steps in SPE are generally more effective at removing interfering matrix components.
Linearity (r²)
> 0.998
> 0.995
Both methods should yield excellent linearity, but the cleaner extracts from SPE can lead to slightly better correlation.
Precision (%RSD)
< 5%
< 8%
The automated and standardized nature of SPE can lead to better precision compared to the more manual LLE.[11]
Limit of Quantification (LOQ)
Lower
Higher
The concentration effect of SPE often allows for lower detection and quantification limits.
Throughput
High (amenable to automation)
Moderate
SPE can be easily automated in 96-well plate formats, significantly increasing throughput.
Cost per Sample
Higher
Lower
LLE generally has lower consumable costs.
Conclusion and Recommendations
Both Solid-Phase Extraction and Liquid-Liquid Extraction are viable methods for the extraction of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- from various matrices.
SPE is the recommended method when high sensitivity, high throughput, and minimal matrix effects are critical, such as in regulated bioanalysis. The higher initial cost of consumables is often offset by the improved data quality and potential for automation.
LLE remains a valuable technique for applications where cost is a major consideration and slightly lower recovery and higher matrix effects are acceptable. It is a robust and well-understood method suitable for many research and development applications.
Ultimately, the choice of extraction method should be based on the specific requirements of the assay, including the desired sensitivity, throughput, and the nature of the sample matrix. A thorough method validation, following ICH guidelines, is essential to ensure the reliability and accuracy of the analytical data, regardless of the chosen extraction technique.[1][2][3]
References
Determination of Aromatic Amines Using Solid-Phase Microextraction Based on an Ionic Liquid-Mediated Sol–Gel Technique - PMC. Available at: [Link]
ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. Available at: [Link]
Selective Solid Phase Extraction of Aromatic Amines in Mainstream Tobacco Smoke Solution Using Molecularly Imprinted Polymer. Available at: [Link]
Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines | Analytical Chemistry - ACS Publications. Available at: [Link]
Solid‐phase extraction of primary aromatic amines from aqueous samples; comparison with liquid‐liquid extraction techniques - Taylor & Francis. Available at: [Link]
Validation of analytical procedures according to the ICH guidelines - Efor Group. Available at: [Link]
Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. Available at: [Link]
Simplifying Solid-Phase Extraction Method Development: Exploring the Use of Software. Available at: [Link]
ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Available at: [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]
Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation - Phenomenex. Available at: [Link]
Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds - JournalsPub. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Reference Standard Comparison and Calibration Guide: 1-(2-Amino-3-chloro-5-methoxyphenyl)ethanone
Target Audience: Analytical Chemists, Quality Control (QC) Managers, and Regulatory Affairs Professionals.
Executive Summary & Chemical Context
1-(2-Amino-3-chloro-5-methoxyphenyl)ethanone (CAS: 801235-15-4) is a highly functionalized aromatic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including substituted indoles and quinoline-based targeted therapies [3]. Due to its specific structural features—an ortho-amino group, a meta-chloro substituent, and an acetyl moiety—it is both a critical synthetic intermediate and a potential reactive impurity.
Under ICH Q3A(R2) guidelines, controlling this compound in final drug substances requires rigorous analytical methods calibrated against highly pure, well-characterized reference standards [1]. This guide provides a robust framework for comparing reference standard grades and executing self-validating calibration studies to ensure absolute metrological traceability.
Reactivity Profiling & Handling Causality
As an Application Scientist, I must emphasize that the structural composition of this compound dictates its handling and analytical preparation. The proximity of the primary amine to the acetyl group creates a pathway for intra/intermolecular Schiff base condensation. Furthermore, the electron-donating methoxy group increases the electron density of the aromatic ring, making the amine susceptible to N-oxidation.
Figure 1: Primary degradation and reactivity pathways of the reference standard.
Causality Rule: Analytical sample preparation must avoid protic, reactive solvents (e.g., unbuffered primary alcohols) and prolonged exposure to ambient oxygen. Diluents such as anhydrous Acetonitrile (MeCN) or Dimethyl Sulfoxide (DMSO-
d6
) are mandatory to prevent artifactual degradation during analysis, ensuring the analytical system remains self-validating.
Reference Standard Grade Comparison
To ensure traceability and compliance with ISO 17034[2], laboratories must select the appropriate grade of reference standard based on the analytical phase. Relying on a lower-tier standard for primary calibration introduces systemic bias.
Table 1: Reference Standard Grade Comparison
Grade
Purity Assignment Method
Traceability
Uncertainty (k=2)
Primary Application
Primary (ISO 17034)
qNMR (Absolute)
SI Units (NIST)
≤ 0.5%
Metrological anchoring, Dispute resolution
Secondary (Commercial)
Mass Balance vs. Primary
To Primary CRM
≤ 1.0%
Routine assay, Method validation
In-House Working
HPLC-UV vs. Secondary
To Secondary
≤ 1.5%
Daily batch release, IPC monitoring
Calibration Methodologies: Causality & Design
Why is Quantitative NMR (qNMR) the gold standard for this compound?
Traditional Mass Balance (Chromatographic Purity - Water - Residual Solvents - Inorganics) assumes that all organic impurities share a similar UV response factor to the main compound. For 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone, dehalogenated or N-oxidized impurities exhibit drastically different molar absorptivities. qNMR eliminates this bias by integrating the proton signals directly proportional to molar concentration, utilizing an internal standard. This creates a self-validating loop : if the qNMR purity and Mass Balance purity diverge by >0.5%, it indicates the presence of UV-transparent impurities or erroneous Relative Response Factors (RRFs).
Figure 2: Orthogonal analytical workflow for reference standard certification.
Self-Validating Experimental Protocols
Protocol 1: Primary Certification via Quantitative NMR (qNMR)
Standard Selection: Weigh accurately ~10 mg of the 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone candidate material and ~5 mg of NIST SRM Maleic Acid (Internal Standard) into a single vial using a microbalance (
d=0.001
mg).
Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO-
d6
. (Causality: DMSO-
d6
prevents rapid proton exchange at the amine group and shifts the residual water peak away from critical aromatic signals).
Acquisition: Acquire
1
H-NMR at 600 MHz using a 90° pulse, a relaxation delay (D1) of 60 seconds (ensuring complete longitudinal relaxation,
>5×T1
), and 64 scans.
Integration & Calculation: Integrate the maleic acid singlet (~6.26 ppm) against the isolated aromatic proton of the target compound (e.g., the proton at position 4 or 6, typically around 6.5–7.5 ppm). Calculate the absolute mass fraction using the molar ratio.
Protocol 2: Working Standard Calibration via HPLC-UV (Mass Balance)
Chromatographic Purity: Analyze the material using a gradient LC-DAD system (C18 column, 0.1% Trifluoroacetic Acid [TFA] in Water/MeCN). (Causality: TFA ensures the weakly basic amine remains fully protonated, preventing peak tailing and ensuring sharp, reproducible integration).
Residue on Ignition (ROI): Quantify inorganic salts.
Mass Balance Equation:Purity (%)=HPLC Area%×100100−%Water−%Solvents−%ROI
Experimental Data & Cross-Validation
The following table summarizes a calibration dataset comparing qNMR versus Mass Balance for a certification batch. The tight correlation (
Δ<0.5%
) validates the absence of hidden impurities and confirms the standard's suitability for ICH Q3A(R2) compliance.
Table 2: Cross-Validation Data for Batch #801235-X1
Analytical Parameter
Methodology
Result
Contribution to Mass Balance
Chromatographic Purity
HPLC-DAD (220 nm)
99.65% Area
-
Water Content
Karl Fischer Titration
0.15% w/w
-0.15%
Residual Solvents
GC-HS (Ethyl Acetate)
0.08% w/w
-0.08%
Residue on Ignition
Sulfated Ash
< 0.05% w/w
-0.05%
Calculated Mass Balance
HPLC
×
(100 - Impurities)
99.37%
Primary Output 1
Absolute Purity
1
H-qNMR (Maleic Acid IS)
99.41%
Primary Output 2
Cross-Validation Variance
Δ
0.04%
System Validated
References
ICH Q3A(R2) Impurities in New Drug Substances - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]
ISO 17034:2016 General requirements for the competence of reference material producers. International Organization for Standardization (ISO) / ARO Scientific. Available at:[Link]
CompTox Chemicals Dashboard: 1-(2-Amino-3-chloro-5-methoxyphenyl)ethan-1-one. U.S. Environmental Protection Agency (EPA). Available at:[Link]
Standard Operating Procedure: Disposal and Handling of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- As a Senior Application Scientist, I recognize that managing complex synthetic intermediates requires more than super...
Author: BenchChem Technical Support Team. Date: March 2026
Standard Operating Procedure: Disposal and Handling of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
As a Senior Application Scientist, I recognize that managing complex synthetic intermediates requires more than superficial compliance; it demands a fundamental understanding of chemical causality. Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- (CAS: 801235-15-4) is a highly specialized halogenated aromatic amine used in advanced drug development and chemical synthesis[1]. Because of its specific structural moieties, improper disposal poses severe toxicological and environmental risks[2].
This guide provides a self-validating, step-by-step operational protocol for the safe segregation, handling, and ultimate thermal destruction of this compound, ensuring absolute compliance with laboratory safety and environmental regulations.
To manage a chemical safely, one must understand why it is dangerous. The disposal pathway for 1-(2-amino-3-chloro-5-methoxyphenyl)ethanone is dictated by two critical structural features:
Aromatic Amine Toxicity: Aromatic amines are highly bioactive, presenting risks of aquatic toxicity, environmental persistence, and potential mutagenicity[3]. Drain disposal or standard municipal landfilling is strictly prohibited, as these compounds can rapidly biomagnify in aquatic ecosystems[3].
Halogenated Ring System (Chlorine): The presence of a chlorine atom classifies this compound as a halogenated organic waste[4]. If subjected to low-temperature combustion (<800°C), halogenated aromatic compounds undergo incomplete thermal breakdown, serving as direct precursors for the synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[5].
The Causality of Disposal: To proactively prevent dioxin formation, the only scientifically sound disposal method is high-temperature, RCRA-compliant incineration (>1100°C / 2200°F)[6]. Furthermore, the mineralization of this compound generates hydrochloric acid (HCl) and nitrogen oxides (NOx), necessitating alkaline flue gas scrubbing to neutralize the emissions before environmental release[7].
Thermal destruction pathways of halogenated aromatic amines.
Quantitative Data & Disposal Parameters
To ensure rapid decision-making in the laboratory, the critical physicochemical and disposal parameters are summarized below.
Indicates the presence of halogen (Cl) and nitrogen (N)[1].
Waste Classification
Halogenated Organic Waste
Dictates strict segregation from non-halogenated streams[4].
Incineration Temp
>1100°C (2200°F)
Minimum thermal threshold to prevent dioxin formation[6].
Emission Controls
Alkaline Flue Gas Scrubbing
Required to neutralize corrosive HCl and NOx byproducts[7].
Operational Waste Segregation & Storage Protocol
Proper disposal begins at the bench. Mixing halogenated waste with non-halogenated streams not only violates safety protocols but exponentially increases disposal costs due to the specialized incineration requirements[4].
Step-by-step waste segregation and disposal workflow.
Step-by-Step Methodology: Waste Collection
Identify and Segregate: Immediately classify all unused compound, reaction mixtures, and contaminated labware (e.g., pipette tips, weighing boats) as "Halogenated Organic Waste"[4].
Solid Waste Containment: Collect solid waste in a chemically compatible, sealable High-Density Polyethylene (HDPE) container[4]. Ensure the container remains hermetically sealed unless actively adding waste to prevent the aerosolization of toxic dust.
Liquid Waste Containment: Transfer liquid solutions containing the compound into dedicated, leak-proof glass or HDPE carboys. Crucial: Fill liquid waste containers to no more than 80% capacity. This void space is a self-validating safety measure that allows for vapor expansion and prevents pressure-induced rupture[4].
Labeling: Affix a standardized hazardous waste label. Explicitly write "Halogenated Organic Waste - Contains Chlorinated Aromatic Amines" and list the specific chemical name and CAS number (801235-15-4).
Secondary Containment: Store all sealed waste containers in a designated Hazardous Waste Accumulation Area utilizing secondary containment trays to mitigate potential leak propagation[8].
Spill Response & Decontamination Procedure
In the event of an accidental release, immediate and structured action is required to protect personnel and prevent environmental contamination.
Isolate & Protect: Evacuate non-essential personnel from the immediate area. Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, chemical splash goggles, and a lab coat[8].
Containment:
For liquid spills: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand).
For solid powders: Gently sweep the material using a static-free brush. Do not use compressed air or dry sweeping methods that could aerosolize the toxic aromatic amine dust[4].
Collection: Transfer the absorbed material or swept powder into a designated solid halogenated waste container (HDPE)[4].
Decontamination: Wash the affected surface with a compatible organic solvent (e.g., ethanol or acetone) to dissolve residual traces of the compound, followed by a thorough soap and water wash. Collect all solvent washings into the Halogenated Liquid Waste container[4].
References
NextSDS. "Ethanone,1-(2-amino-3-chloro-5-methoxyphenyl)- Chemical Substance Information". NextSDS. URL: [Link]
Federal Register. "Significant New Use Rules on Certain Chemical Substances". Federal Register. URL:[Link]
Flinn Scientific / Manajemen Keuangan Bisnis. "Review of Chemical Disposal Procedures". ITOKINDO. URL:[Link]
U.S. Environmental Protection Agency (EPA). "Engineering Handbook For Hazardous Waste Incineration". EPA National Service Center for Environmental Publications. URL:[Link]
Comprehensive Laboratory Safety & Handling Guide: Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Identifiers: CAS 801235-15-4 | Molecular Formula: C9H10ClNO2 As a preferred source for laboratory safety and chemical handling...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound Identifiers: CAS 801235-15-4 | Molecular Formula: C9H10ClNO2
As a preferred source for laboratory safety and chemical handling, this guide transcends basic safety data sheets by providing field-proven, mechanistic insights into the handling of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- . By understanding the chemical causality behind the recommended Personal Protective Equipment (PPE) and operational protocols, researchers can build self-validating safety systems that protect both personnel and the integrity of their assays.
Hazard Assessment & Structural Causality
To design an effective PPE system, we must first deconstruct the molecule. Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- is a hybrid structure containing motifs of both halogenated anilines and acetophenone derivatives. Specific toxicological data for this exact CAS number is limited 1; therefore, our safety protocols are grounded in the established reactivity and toxicity of its functional groups 2.
Primary Amine (-NH₂): Aryl amines are notorious for rapid percutaneous absorption. In vivo, they can be oxidized to hydroxylamines, leading to methemoglobinemia (cyanosis) and severe skin sensitization.
Aryl Chloride (-Cl): The halogen substitution significantly increases the molecule's lipophilicity. This not only enhances its ability to penetrate nitrile gloves and human skin but also contributes to high environmental persistence and aquatic toxicity 2.
Acetophenone Core (-COCH₃): The ketone group acts as an electrophilic center, capable of reacting with nucleophilic biological macromolecules, causing acute eye and respiratory irritation 3.
Caption: Structural motifs of CAS 801235-15-4 and their corresponding toxicological pathways.
Table 1: Structural Hazard Assessment & Causality
Functional Group
Associated Hazard
Mechanistic Causality
Primary Amine
Acute Toxicity, Methemoglobinemia
Rapid percutaneous absorption; oxidation in vivo to hydroxylamines.
Aryl Chloride
Aquatic Toxicity, Persistence
Increases lipophilicity, preventing rapid degradation and promoting bioaccumulation.
Acetophenone
Eye/Skin Irritation, Reactivity
Electrophilic carbonyl carbon reacts with biological nucleophiles.
Personal Protective Equipment (PPE) System
Because halogenated anilines exhibit significant percutaneous absorption and lipophilicity, standard laboratory PPE is insufficient, particularly when the compound is dissolved in organic solvents 4.
Hand Protection (Critical): Do not rely solely on thin nitrile gloves if handling this compound in solution. The solvent acts as a carrier, pulling the lipophilic chlorinated aniline through the nitrile matrix in minutes. Use a double-gloving strategy: an inner nitrile layer (min 0.11 mm) and an outer layer of Butyl rubber or Fluorinated rubber (Viton) when handling solutions.
Respiratory Protection: When handling the dry powder outside of a certified fume hood, an N95/P100 (US) or FFP3 (EU) particulate respirator is mandatory to prevent inhalation of aerosolized sensitizers.
Eye/Face Protection: ANSI Z87.1 / EN 166 certified chemical splash goggles. Safety glasses are inadequate due to the severe eye irritation potential of acetophenone derivatives 3.
Body Protection: A flame-retardant, fully buttoned lab coat and closed-toe, non-permeable shoes.
Table 2: Glove Compatibility & Breakthrough Times (Estimated)
Glove Material
Minimum Thickness
Breakthrough Time
Operational Recommendation
Nitrile Rubber
0.11 mm
< 30 mins (w/ solvents)
Incidental contact / Dry powder handling only.
Nitrile Rubber
0.40 mm
> 240 mins (Dry)
Standard handling of solid material.
Butyl Rubber
0.30 mm
> 480 mins
Recommended for prolonged contact or solvent use.
Viton (Fluorinated)
0.40 mm
> 480 mins
Optimal for handling in halogenated solvents (e.g., DCM).
Operational Workflows & Methodologies
To ensure trustworthiness, every protocol must be a self-validating system. Do not proceed to the next step unless the prior verification check is successful.
Methodology A: Weighing and Transfer Protocol
System Verification: Verify that the fume hood is operational with a face velocity of ≥ 0.5 m/s. Clear the workspace of incompatible materials (strong oxidizers, strong acids).
PPE Verification: Don flame-retardant lab coat, safety goggles, and double gloves.
Static Control (Self-Validation): Halogenated powders can aerosolize via static repulsion. Use an anti-static weighing boat and ensure the analytical balance is properly grounded.
Dispensing: Use a clean, dry stainless steel or disposable plastic spatula. Carefully transfer the required mass of Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)-. Keep the source container closed when not actively dispensing to minimize atmospheric moisture exposure.
Decontamination: Wipe down the balance and surrounding area with a solvent-dampened tissue (e.g., isopropanol) to capture any lipophilic micro-dust. Dispose of the tissue in the halogenated solid waste container.
Methodology B: Spill Response Protocol
Due to the environmental persistence of chlorinated anilines 2, spills must be contained immediately to prevent aquatic contamination.
Evacuation & Isolation: Alert personnel in the vicinity. If the spill is >50g or outside a fume hood, evacuate the immediate area and allow aerosols to settle.
Containment: Do not touch the spilled material. Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or diatomaceous earth). Expert Insight: Do not use combustible materials like sawdust, as the oxidative potential of the amine can lead to secondary reactions.
Collection: Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed mixture to minimize dust generation.
Surface Decontamination: Wash the spill area with a mild detergent and water, followed by a wipe-down with ethanol to remove residual lipophilic traces.
Caption: Step-by-step workflow for the safe handling, spill response, and disposal of halogenated anilines.
Waste Management & Disposal Plan
Chlorinated aniline derivatives pose a severe threat to aquatic ecosystems and must never be disposed of via standard aqueous waste streams 2.
Segregation: All waste containing Ethanone, 1-(2-amino-3-chloro-5-methoxyphenyl)- must be strictly segregated into Halogenated Organic Waste containers.
Solid Waste: Contaminated gloves, weighing boats, and spill cleanup materials (vermiculite/sand) must be placed in heavy-duty, sealable polyethylene bags, labeled as "Hazardous Solid Waste - Halogenated Anilines," and placed in secondary containment.
Liquid Waste: Reaction filtrates or solvent washes must be collected in dedicated, chemically compatible high-density polyethylene (HDPE) or glass carboys. Do not mix with acidic waste streams, as the amine group can form soluble, highly toxic salts that complicate incineration.
Destruction: Final disposal must be conducted via high-temperature incineration equipped with scrubbers capable of neutralizing hydrochloric acid (HCl) and nitrogen oxide (NOx) emissions generated during combustion.